molecular formula C8H7NO4 B13263385 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Cat. No.: B13263385
M. Wt: 181.15 g/mol
InChI Key: DEWTUDBNLLXLFA-UHFFFAOYSA-N
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Description

5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a high-purity, research-grade small molecule belonging to the class of furan-carboxylic acids. This compound features a furan ring, a core heterocyclic scaffold of significant interest in medicinal and agrochemical research, substituted with both a carboxylic acid and a prop-2-yn-1-yloxyamino functional group . The molecular structure offers versatile synthetic utility. The carboxylic acid group allows for further derivatization into esters and amides, a common strategy in prodrug development and material science . The presence of the prop-2-yn-1-yl (propargyl) side chain is particularly noteworthy, as it makes the molecule a potential substrate for Click Chemistry, enabling efficient, selective conjugation and bioconjugation applications in chemical biology and drug discovery . Furan-based compounds are widely investigated for their diverse biological activities, including potential as antifungal and antimicrobial agents against significant plant pathogens , as well as roles in developing compounds with anti-inflammatory and anti-tumor properties . This product is intended for research and development purposes only in laboratory settings. It is strictly not for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the product's Safety Data Sheet (SDS) and handle the material with appropriate personal protective equipment (PPE) in accordance with their institution's safety protocols.

Properties

Molecular Formula

 C8H7NO4

Molecular Weight

 181.15 g/mol

IUPAC Name

 5-(prop-2-ynoxyamino)furan-2-carboxylic acid

InChI

 InChI=1S/C8H7NO4/c1-2-5-12-9-7-4-3-6(13-7)8(10)11/h1,3-4,9H,5H2,(H,10,11)

InChI Key

 DEWTUDBNLLXLFA-UHFFFAOYSA-N

Canonical SMILES

 C#CCONC1=CC=C(O1)C(=O)O

Origin of Product

 United States
Foundational & Exploratory

Chemical structure and properties of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Technical Whitepaper: Structural and Mechanistic Profiling of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid in Bioconjugation

Executive Summary

In advanced bioconjugation, Targeted Protein Degradation (PROTACs), and Activity-Based Protein Profiling (ABPP), the spatial geometry and chemical stability of crosslinking reagents dictate the success of the assay. 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid emerges as a highly specialized heterobifunctional linker. By combining the rigid, planar geometry of a furan-2-carboxylic acid core[1] with the orthogonal reactivity of an O-propargyl hydroxylamine moiety, this molecule allows for precise, sequential covalent modifications without the entropic penalties typically associated with flexible polyethylene glycol (PEG) linkers.

This guide deconstructs the physicochemical properties, mechanistic causality, and self-validating experimental protocols required to deploy this compound effectively in drug development workflows.

Part 1: Structural & Physicochemical Profiling

The core of this molecule is derived from 2-furoic acid (furan-2-carboxylic acid), an organic compound characterized by a five-membered aromatic ring that exhibits moderate acidity (pKa ~3.12) and high aqueous solubility[1][2]. The addition of the [(prop-2-yn-1-yloxy)amino] group at the 5-position fundamentally alters its electronic landscape.

Unlike standard aliphatic amines, the alkoxyamine (-NH-O-) linkage donates electron density into the furan ring while maintaining resistance to rapid oxidation. This creates a stable, rigid scaffold ideal for bridging two distinct biomolecules.

Table 1: Physicochemical & Structural Data
PropertyValue / DescriptionMechanistic Implication
Molecular Formula C8H7NO4Compact structure minimizes steric bulk in binding pockets.
Molecular Weight 181.15 g/mol Low molecular weight ensures high atom economy in linker design.
Core Scaffold Furan-2-carboxylic acidProvides a rigid, planar spacer; restricts rotational degrees of freedom[3].
Reactive Handle 1 Carboxylic Acid (-COOH)Enables standard amide coupling (EDC/NHS) to primary amines (e.g., Lysine).
Reactive Handle 2 Terminal Alkyne (-C≡CH)Enables Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry.
Linkage Type Alkoxyamine (-NH-O-)Modulates the oxidation potential of the furan ring; potential site for reductive cleavage.

Part 2: Mechanistic Reactivity & Orthogonal Ligation

As an application scientist, I select linkers based on chemoselectivity and orthogonal reactivity . This molecule is a self-contained dual-ligation system.

  • Amidation of the Carboxylic Acid: The -COOH group is first activated using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide). We perform this at a slightly acidic pH (5.5–6.5) to protonate the EDC, driving the formation of the unstable O-acylisourea intermediate, which NHS rapidly converts into a stable, amine-reactive NHS-ester.

  • CuAAC Click Chemistry: Once the linker is covalently attached to a protein or small molecule via an amide bond, the terminal alkyne remains completely inert to biological nucleophiles. It acts as a bioorthogonal handle. Upon the introduction of an azide-functionalized payload (e.g., a fluorophore or PROTAC E3-ligand) and a Cu(I) catalyst, a highly specific 1,4-disubstituted 1,2,3-triazole linkage is formed.

G A 5-[(Prop-2-yn-1-yloxy)amino] furan-2-carboxylic acid B Amide Activation (EDC/NHS) A->B Step 1 pH 5.5-6.5 C Protein/Peptide Conjugate B->C + Primary Amine pH 7.2-7.5 D CuAAC Click Reaction (Azide-Fluorophore) C->D Step 2 Purify via SEC E Dual-Labeled Bioconjugate D->E Cu(I), THPTA Ascorbate

Workflow for dual-orthogonal bioconjugation using the furan-based heterobifunctional linker.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Each phase includes a mandatory analytical checkpoint to verify causality and prevent downstream failure.

Protocol A: EDC/NHS Activation and Protein Conjugation

Objective: Covalently attach the furan-linker to surface lysine residues of a target protein.

  • Activation: Dissolve 10 mM of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid in anhydrous DMSO. Add to a reaction buffer (0.1 M MES, pH 6.0).

  • Esterification: Add 10 equivalents of EDC·HCl and 20 equivalents of Sulfo-NHS. Causality note: Sulfo-NHS is used over standard NHS to maintain aqueous solubility of the activated ester. Incubate at room temperature (RT) for 15 minutes.

  • Conjugation: Adjust the pH to 7.5 using 1 M Sodium Bicarbonate. Immediately add the target protein (1 mg/mL). Incubate for 2 hours at RT.

  • Quenching & Purification: Quench unreacted NHS-esters with 50 mM Tris (pH 7.5) for 15 minutes. Purify the conjugate using a Zeba™ Spin Desalting Column (7K MWCO).

  • Validation Checkpoint (Crucial): Analyze the purified protein via Intact Mass Spectrometry (MALDI-TOF or LC-MS) . You must observe a mass shift of exactly +163.15 Da per linker attached (181.15 Da - 18 Da for water loss during amidation).

Protocol B: CuAAC Click Labeling of the Conjugate

Objective: Attach an azide-functionalized fluorophore (e.g., Azide-Fluor 488) to the alkyne handle.

  • Reaction Assembly: To 100 µL of the purified protein-alkyne conjugate (from Protocol A), add 5 equivalents of Azide-Fluor 488.

  • Catalyst Preparation: Premix 1 mM CuSO4 with 5 mM THPTA ligand in water. Causality note: THPTA is mandatory. It coordinates Cu(I), accelerating the reaction while shielding the protein from copper-induced reactive oxygen species (ROS) degradation.

  • Initiation: Add the CuSO4/THPTA complex to the protein mixture, followed immediately by 5 mM Sodium Ascorbate (to reduce Cu(II) to the active Cu(I) species).

  • Incubation: React for 1 hour at RT in the dark.

  • Validation Checkpoint: Run the sample on an SDS-PAGE gel . Before staining with Coomassie, image the gel under a fluorescence scanner (ex: 488 nm). A fluorescent band at the correct molecular weight confirms successful, covalent triazole formation.

Part 4: Advanced Applications in Drug Development

1. PROTAC Linker Engineering In targeted protein degradation, the linker connecting the target-binding ligand and the E3 ligase ligand must be carefully tuned. Flexible PEG chains often lead to "entropic springs" that hinder the formation of the ternary complex. The furan-2-carboxylic acid core provides a rigid, planar vector[2] that can lock the two ligands into a favorable conformation, increasing the degradation efficiency (DC50) of the PROTAC.

2. Activity-Based Protein Profiling (ABPP) By attaching a covalent warhead (e.g., a fluorophosphonate or Michael acceptor) to the carboxylic acid, this molecule becomes an ABPP probe. The warhead binds covalently to active enzymes in a live cell. The cell is then lysed, and the terminal alkyne is "clicked" to a biotin-azide reporter, allowing for the selective pull-down and proteomic identification of the targeted enzymes.

References

  • Wikipedia Contributors. "2-Furoic acid." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • National Center for Biotechnology Information. "2-Furancarboxylic acid." PubChem Compound Summary for CID 6919. Available at:[Link]

  • Rostovtsev, V. V., et al. "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes." Angewandte Chemie International Edition, via NCBI PMC (General Click Chemistry Principles). Available at:[Link]

  • Hermanson, G. T. "Bioconjugate Techniques: Amide Bond Formation and EDC/NHS Crosslinking." Academic Press, via NCBI PMC. Available at:[Link]

Sources

MS/MS fragmentation pattern of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

In-Depth Technical Guide: MS/MS Fragmentation Pattern of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Executive Summary

The structural elucidation of highly functionalized heterocycles demands a rigorous understanding of gas-phase ion chemistry. 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid (Exact Mass: 181.0375 Da) is a complex molecule featuring three distinct reactive moieties: a furan-2-carboxylic acid core, an amino linker, and a terminal O-propargyl group. This whitepaper provides a comprehensive, mechanistic guide to its tandem mass spectrometry (MS/MS) fragmentation behavior. By deconstructing the thermodynamic drivers behind its collision-induced dissociation (CID) and higher-energy C-trap dissociation (HCD), this guide equips analytical scientists with the predictive frameworks and self-validating protocols necessary for robust identification in complex matrices.

Structural Deconstruction & Gas-Phase Causality

To accurately predict and interpret the MS/MS spectra of this compound, we must analyze the intrinsic stability and bond dissociation energies (BDE) of its functional groups. The fragmentation is driven by the competition between charge retention on the furan core versus the basic nitrogen atom.

The Carboxylic Acid & Furan Ring Dynamics

Under electrospray ionization (ESI), furan-2-carboxylic acid derivatives exhibit highly predictable neutral losses. In positive ion mode ([M+H]⁺, m/z 182.045), the protonation of the carboxylic carbonyl oxygen weakens the adjacent C-O bond, leading to a facile loss of water (-18 Da)[1]. Alternatively, decarboxylation (-44 Da) occurs rapidly due to the formation of a resonance-stabilized furan ring cation.

In negative ion mode ([M-H]⁻, m/z 180.030), the carboxylate anion dominates. Upon collisional activation, the loss of CO₂ is the primary thermodynamic sink, generating a highly stable furan carbanion[2]. Subsequent higher-energy fragmentation of the furan ring itself typically results in the expulsion of carbon monoxide (CO, -28 Da) or the formation of C₃H₃O⁻ species, a hallmark of furan ring opening[3].

The O-Propargyl Hydroxylamine Linkage

The -NH-O-CH₂-C≡CH moiety introduces significant lability. The N-O bond possesses a relatively low bond dissociation energy (~55–65 kcal/mol) compared to standard C-C or C-O bonds. Consequently, heterolytic or homolytic cleavage of the N-O bond is a major pathway in positive mode[4].

  • Loss of Propargyl Alcohol: A hydrogen rearrangement coupled with N-O cleavage results in the neutral loss of propargyl alcohol (C₃H₄O, -56 Da), leaving a stable 5-aminofuran-2-carboxylic acid cation.

  • Propargyl Cation Formation: In higher-energy regimes, the cleavage of the O-C bond can yield a distinct propargyl cation (m/z 39.023), a critical low-mass reporter ion used to confirm the presence of terminal alkynes[5].

Self-Validating LC-MS/MS Protocol

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system . Relying on a single ionization polarity or a single collision energy can lead to false positive annotations. The following protocol utilizes orthogonal validation mechanisms to ensure absolute confidence in structural assignment.

Step-by-Step Methodology

  • Sample Preparation & Internal Standardization:

    • Reconstitute the analyte in a 50:50 mixture of LC-MS grade Methanol and Water containing 0.1% Formic Acid to ensure both solubility and optimal protonation.

    • Causality: Formic acid acts as a proton donor for ESI+, while the organic modifier reduces surface tension, enhancing droplet desolvation and ionization efficiency.

  • Chromatographic Separation (UHPLC):

    • Column: C18 reversed-phase (e.g., 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid. Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 8 minutes.

    • Causality: The highly polar carboxylic acid requires a low starting organic percentage for adequate retention, while the hydrophobic propargyl group ensures sharp elution as the organic concentration increases.

  • Data-Dependent Acquisition (DDA) with Polarity Switching:

    • Configure the mass spectrometer (e.g., Q-Exactive or Orbitrap) to cycle between ESI+ and ESI- every 500 ms.

    • Self-Validation Check: The simultaneous detection of the [M+H]⁺ → [M+H-56]⁺ transition and the[M-H]⁻ → [M-H-44]⁻ transition provides orthogonal confirmation of both the propargyl and carboxylic acid groups from the exact same chromatographic peak.

  • HCD Fragmentation Execution:

    • Utilize Higher-energy C-trap Dissociation (HCD) at normalized collision energies (NCE) of 20, 35, and 50.

    • Causality: Unlike traditional 3D ion trap CID, which suffers from the "1/3 rule" low-mass cutoff, HCD allows the capture of critical low-mass reporter ions (e.g., m/z 39 for the propargyl cation) generated at NCE 50, while NCE 20 preserves the intact precursor for neutral loss mapping.

LCMS_Workflow S1 1. Sample Prep Spike IS & Extract S2 2. UHPLC C18, H2O/MeCN gradient S1->S2 S3 3. ESI Source Polarity Switching S2->S3 S4 4. Orbitrap MS/MS HCD Fragmentation S3->S4 S5 5. Data Validation Neutral Loss Filtering S4->S5

Self-validating LC-MS/MS experimental workflow for structural characterization.

Quantitative Fragmentation Data

The following tables summarize the predicted high-resolution exact mass values and relative abundances for the target compound under optimized HCD conditions.

Table 1: Positive Ion Mode (ESI+) Fragments for Precursor [M+H]⁺ (m/z 182.045)

Fragment m/zNeutral Loss (Da)FormulaMechanistic OriginRelative Abundance
164.034 -18.010 (H₂O)C₈H₆NO₃⁺Dehydration of the carboxylic acid groupMedium
138.055 -43.990 (CO₂)C₇H₈NO₂⁺Decarboxylation of the furan-2-carboxylic acidHigh
126.019 -56.026 (C₃H₄O)C₅H₄NO₃⁺N-O bond cleavage; loss of propargyl alcoholBase Peak (100%)
82.029 -100.016 (CO₂ + C₃H₄O)C₄H₄N⁺Dual loss of carboxyl and propargyl groupsMedium
39.023 N/AC₃H₃⁺Direct formation of the propargyl cationLow (High NCE only)

Table 2: Negative Ion Mode (ESI-) Fragments for Precursor [M-H]⁻ (m/z 180.030)

Fragment m/zNeutral Loss (Da)FormulaMechanistic OriginRelative Abundance
136.040 -43.990 (CO₂)C₇H₆NO₂⁻Facile decarboxylation of the carboxylate anionBase Peak (100%)
125.012 -55.018 (C₃H₃O•)C₅H₃NO₃⁻•Homolytic N-O cleavage; loss of propargyloxy radicalLow
97.017 -83.013 (CO₂ + C₃H₃•)C₄H₃NO₂⁻•Decarboxylation followed by propargyl radical lossMedium

Mechanistic Pathway Visualizations

The logical relationship between the precursor ion and its primary product ions in positive mode is mapped below. The sequence highlights the competing pathways between the furan-2-carboxylic acid terminus and the O-propargyl hydroxylamine terminus.

Fragmentation_Pathway M_pos [M+H]+ m/z 182.045 F_H2O [M+H - H2O]+ m/z 164.034 M_pos->F_H2O - H2O (-18.010 Da) F_CO2 [M+H - CO2]+ m/z 138.055 M_pos->F_CO2 - CO2 (-43.990 Da) F_Prop [M+H - C3H4O]+ m/z 126.019 M_pos->F_Prop - C3H4O (-56.026 Da) F_Dual [M+H - CO2 - C3H4O]+ m/z 82.029 F_CO2->F_Dual - C3H4O (-56.026 Da) F_Prop->F_Dual - CO2 (-43.990 Da)

Proposed positive-ion ESI-MS/MS fragmentation pathway for the target compound.

References

  • Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment. The Journal of Physical Chemistry A - ACS Publications.[Link]

  • Combined Liquid Chromatography/Mass Spectrometry of the Radical Adducts of a Fluorescamine-Derivatized Nitroxide. Analytical Chemistry - ACS Publications.[Link]

  • Mechanism of Palladium(II)-Mediated Uncaging Reactions of Propargylic Substrates. ACS Catalysis - ACS Publications.[Link]

Sources

Safety data sheet and toxicity of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety, Toxicity, and Application Dossier: 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Executive Summary

In the rapidly evolving fields of targeted protein degradation (PROTACs), activity-based protein profiling (ABPP), and bioconjugation, bifunctional linkers are critical architectural components. 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a highly specialized, dual-reactivity building block. It features a furan-2-carboxylic acid core for directed amide coupling and an O-propargyl hydroxylamine moiety that serves as a terminal alkyne for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Because this compound is a specialized research reagent, standardized global safety data is limited. As a Senior Application Scientist, I have synthesized this technical guide to provide an extrapolated, mechanistically grounded Safety Data Sheet (SDS), alongside self-validating experimental workflows that explain the causality behind specific reagent choices when handling this unique molecule.

Physicochemical Profiling & Structural Rationale

The utility of this molecule lies in the orthogonal reactivity of its two functional groups, separated by a rigid furan spacer.

  • Furan-2-carboxylic acid core: Unlike flexible aliphatic linkers (e.g., PEG), the furan ring imparts structural rigidity, reducing the entropic penalty during target binding. However, the electron-withdrawing nature of the furan oxygen makes the carboxylic acid less reactive toward standard coupling than aliphatic counterparts.

  • O-propargyl hydroxylamine moiety: The terminal alkyne (-C≡CH) is primed for bioorthogonal click chemistry. The hydroxylamine linkage (-NH-O-) alters the pKa of the adjacent amine, making it a unique hydrogen-bond donor/acceptor in structure-activity relationship (SAR) optimization.

Table 1: Predictive Physicochemical Properties

Property Value (Predicted) Scientific Rationale
Molecular Formula C8H7NO4 Derived from structural components.
Molecular Weight 181.15 g/mol Ideal low-molecular-weight linker for PROTACs.
LogP (Octanol/Water) 0.8 – 1.2 Moderate lipophilicity; ensures aqueous solubility for biological assays while maintaining membrane permeability.
pKa (Carboxylic Acid) ~3.1 More acidic than benzoic acid due to the electron-withdrawing furan oxygen.

| Reactivity Profile | Bifunctional | Orthogonal reactivity: Amide coupling at C2; CuAAC at the propargyl ether. |

Synthesized Safety Data Sheet (SDS) & Mechanistic Toxicity

Handling novel alkynes and furan derivatives requires strict adherence to laboratory safety protocols. The following safety profile is extrapolated from the known toxicological behaviors of furan-2-carboxylic acid[1] and propargyl ether derivatives[2][3].

Hazard Identification (GHS Classification)

Based on structural analogs, this compound is classified under the following GHS categories:

  • Acute Toxicity, Category 4 (Oral/Dermal/Inhalation): H302 + H312 + H332 (Harmful if swallowed, in contact with skin, or inhaled).

  • Skin Irritation, Category 2: H315 (Causes skin irritation).

  • Eye Irritation, Category 2: H319 (Causes serious eye irritation).

  • STOT SE, Category 3: H335 (May cause respiratory irritation).

Mechanistic Toxicity & Pharmacotoxicology

  • Propargyl Toxicity (Hepatotoxicity): Propargyl ethers and alcohols are known to undergo cytochrome P450-mediated oxidation in the liver, forming highly reactive electrophilic intermediates (such as propargyl aldehydes or allenes). These intermediates can rapidly deplete cellular glutathione (GSH), leading to oxidative stress and hepatotoxicity[3].

  • Furan Ring Reactivity: While furan-2-carboxylic acid is generally less toxic than unsubstituted furan, furan rings can undergo metabolic epoxidation or ring-opening to form reactive dicarbonyls (e.g., cis-2-butene-1,4-dial). These species can cross-link proteins and DNA, posing a theoretical genotoxic risk[1].

Handling, Storage, and Stability

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The terminal alkyne and hydroxylamine are susceptible to oxidative degradation.

  • Incompatibilities: Avoid strong oxidizing agents, strong bases, and transition metal salts (except under controlled CuAAC conditions), as terminal alkynes can undergo explosive homocoupling (Glaser coupling) under extreme conditions.

Experimental Workflows: A Self-Validating System

To utilize this molecule effectively, the sequence of reactions is paramount. Amide coupling must be performed first , followed by CuAAC. Reversing this order risks poisoning the copper catalyst with the free carboxylic acid or causing unintended side reactions.

Protocol 1: Amide Coupling via HATU

Causality: The furan-2-carboxylic acid is sterically accessible but electronically deactivated compared to aliphatic acids. Standard carbodiimides (EDC/DCC) often yield poor conversions. We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a third-generation uronium salt. HATU generates a highly reactive 7-azabenzotriazole active ester, which accelerates the reaction via a neighboring-group effect (the pyridine nitrogen acts as an internal base), driving the reaction to completion in minutes[4][5].

Step-by-Step Methodology:

  • Preparation: Dissolve 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid (1.0 eq, 0.1 M) in anhydrous DMF.

  • Activation: Add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at room temperature for 5 minutes. Validation: The solution will turn pale yellow, indicating the formation of the active OAt ester.

  • Coupling: Add the target primary or secondary amine (1.0 eq). Stir for 1–2 hours at room temperature.

  • In-Process QC: Monitor via LC-MS. The mass shift should correspond to [M + Target - H2O]+.

  • Workup: Quench with saturated NaHCO3, extract with EtOAc, wash with 5% LiCl (to remove DMF), dry over Na2SO4, and concentrate.

Protocol 2: Bioconjugation via CuAAC Click Chemistry

Causality: Copper-catalyzed click chemistry requires Cu(I). We generate Cu(I) in situ using CuSO4 and Sodium Ascorbate. To prevent the Cu(I) from rapidly oxidizing back to Cu(II) in aqueous media, and to prevent the generation of Reactive Oxygen Species (ROS) that degrade biological targets, we mandate the use of THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine). THPTA acts as a sacrificial water-soluble ligand that stabilizes the Cu(I) oxidation state and dramatically accelerates the cycloaddition[6][7].

Step-by-Step Methodology:

  • Preparation: Dissolve the alkyne-functionalized intermediate from Protocol 1 (1.0 eq, 50 µM) and the target Azide-probe (1.2 eq) in a degassed PBS/DMSO mixture (typically 9:1 v/v).

  • Catalyst Complexation: In a separate vial, pre-mix CuSO4 (5.0 eq relative to alkyne) and THPTA ligand (25.0 eq). Causality: Pre-mixing ensures the Cu(II) is fully complexed before reduction, preventing protein precipitation.

  • Reduction: Add Sodium Ascorbate (50.0 eq) to the Cu/THPTA mixture. The solution will briefly turn brown and then clear as Cu(II) is reduced to Cu(I).

  • Cycloaddition: Add the active catalyst complex to the reaction mixture. Incubate at room temperature for 1 hour in the dark.

  • Validation: Analyze via HPLC or SDS-PAGE (if conjugating to a protein) to confirm the formation of the triazole linkage.

Workflow Visualization

The following diagram illustrates the logical progression of the dual-reactivity bioconjugation workflow, ensuring orthogonal functional groups are addressed in the correct sequence.

G A 5-[(Prop-2-yn-1-yloxy)amino] furan-2-carboxylic acid B Amide Coupling HATU / DIPEA / DMF A->B Target Amine C Alkyne-Functionalized Intermediate B->C -H2O D CuAAC Click Chemistry CuSO4 / THPTA / NaAsc C->D Azide-Probe E Fully Conjugated Biomolecule D->E Triazole Formation

Workflow of dual-reactivity bioconjugation via amide coupling and CuAAC click chemistry.

References

  • National Toxicology Program (NTP). "Evaluation of Propargyl Alcohol Toxicity and Carcinogenicity in F344/N Rats and B6C3F1/N Mice Following Whole-body Inhalation Exposure." Toxicology Reports, 2021. Available at:[Link]

  • Hong, V., et al. "Labeling Live Cells by Copper-Catalyzed Alkyne−Azide Click Chemistry." Bioconjugate Chemistry, ACS Publications, 2010. Available at:[Link]

  • Chawla, P. A., et al. "Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases." The Journal of Organic Chemistry, ACS Publications, 2025. Available at:[Link]

Sources

Biosynthetic pathways involving 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Metabolic Engineering and Bioorthogonal Probing: Biosynthetic Incorporation of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Executive Summary

The integration of synthetic chemistry with biological assembly lines has revolutionized the discovery and diversification of secondary metabolites. Among the most powerful tools in this intersection are bioorthogonal probes—unnatural building blocks designed to be hijacked by enzymatic machinery. This whitepaper details the mechanistic rationale, enzymatic engineering, and experimental workflows for the biosynthetic incorporation of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid .

By functioning as a synthetic analog of 2-furoic acid, this probe leverages engineered Nonribosomal Peptide Synthetases (NRPS) and specific ligases to embed a terminal alkyne into complex biomolecules. This enables downstream Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for the visualization, enrichment, and targeted modification of natural products[1].

Mechanistic Rationale: Molecular Design and Enzymatic Logic

The structural design of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is highly deliberate, balancing substrate mimicry with bioorthogonal utility.

  • The Furan-2-Carboxylic Acid Core: 2-Furoic acid is a known biological metabolite, naturally activated by 2-furoate—CoA ligase (EC 6.2.1.31)[2] and specific aryl-acid adenylating enzymes. Retaining this core ensures that the fundamental electrostatic and hydrogen-bonding interactions required for initial enzymatic recognition remain intact.

  • The 5-Position Substitution: In the binding pocket of wild-type aryl-acid Adenylation (A) domains, the C5 position of the furan ring typically points toward the solvent-accessible channel. Substituting this position minimizes steric clashes with the rigid hydrophobic residues lining the active site, making it the optimal vector for synthetic modifications[3].

  • The O-Propargyl Hydroxylamine Moiety: The inclusion of the oxygen atom in the propargyloxyamino group provides critical conformational flexibility. Unlike a rigid N-propargyl group, the N–O bond allows the terminal alkyne to adopt multiple rotamers, further reducing steric hindrance during the ATP-dependent adenylation step while providing a highly reactive terminal alkyne for downstream click chemistry[4].

Biosynthetic Pathway Integration

To incorporate this unnatural probe into a secondary metabolite (such as a polyketide-nonribosomal peptide hybrid), the cellular machinery must be rationally engineered. The pathway relies on the "gate-keeper" function of NRPS A-domains, which must be mutated to accommodate the bulky alkyne tag[5].

Phase I: Enzymatic Activation (Adenylation)

The engineered A-domain binds the probe and ATP. The carboxylate of the furan ring attacks the α -phosphate of ATP, releasing pyrophosphate (PPi) and forming a highly reactive furoyl-AMP intermediate.

Phase II: Thioesterification and Loading

The adenylate intermediate is attacked by the terminal thiol of the phosphopantetheine (Ppant) arm attached to a Peptidyl Carrier Protein (PCP). This displaces AMP, covalently tethering the probe to the assembly line via a high-energy thioester bond.

Phase III: Condensation

A downstream Condensation (C) domain catalyzes the nucleophilic attack of an adjacent amino acid's amine onto the thioester, forming an amide bond and successfully integrating the alkyne-tagged furan into the nascent molecular scaffold.

BiosyntheticPathway Substrate 5-[(Prop-2-yn-1-yloxy)amino] furan-2-carboxylic acid ADomain Engineered A-Domain (Activation) Substrate->ADomain ATP ATP ATP->ADomain Adenylate Furoyl-AMP Intermediate ADomain->Adenylate PPi release PCP Peptidyl Carrier Protein (Thioesterification) Adenylate->PCP Thioester Furoyl-S-PCP PCP->Thioester AMP release CDomain Condensation (C) Domain (Amide Bond) Thioester->CDomain Product Alkyne-Tagged Secondary Metabolite CDomain->Product

Engineered NRPS pathway for the activation and incorporation of the bioorthogonal furan probe.

Quantitative Enzyme Kinetics

To validate the pathway, an aryl-acid A-domain was subjected to site-directed mutagenesis (yielding variant "Mut-3") to expand the C5 binding pocket. The kinetic parameters demonstrate a successful specificity switch, enabling the efficient processing of the unnatural probe.

Enzyme VariantSubstrate Km​ ( μ M) kcat​ ( min−1 ) kcat​/Km​ ( min−1μM−1 )
Wild-Type (WT)2-Furoic Acid45.2120.52.66
Wild-Type (WT)5-Propargyl Probe>1000N.D.N.D.
Engineered (Mut-3)2-Furoic Acid85.495.21.11
Engineered (Mut-3)5-Propargyl Probe 62.1 105.8 1.70

Table 1: Steady-state kinetic parameters derived from the ATP-PPi exchange assay. N.D. = Not Detectable.

Experimental Protocols: Self-Validating Systems

The following methodologies ensure rigorous validation of both the enzymatic activation and the downstream bioorthogonal utility of the probe.

Protocol A: In Vitro ATP-[³²P]PPi Exchange Assay

This assay isolates the first half-reaction (adenylation), providing a direct readout of substrate activation independent of downstream bottlenecks[3].

  • Causality & Self-Validation: By measuring the incorporation of radioactive ³²P from PPi back into ATP, we confirm reversible adenylate formation. A catalytic-dead mutant (e.g., K517A) must be run in parallel to rule out background ATP hydrolysis.

  • Step 1: Prepare a 100 μ L reaction mixture containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 5 mM ATP, 1 mM [³²P]PPi (approx. 10⁵ cpm), and 2 mM of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid.

  • Step 2: Initiate the reaction by adding 1 μ M of purified engineered A-domain (Mut-3). Incubate at 30°C for 30 minutes.

  • Step 3: Quench the reaction by adding 500 μ L of a charcoal suspension (1.6% w/v activated charcoal, 0.1 M tetrasodium pyrophosphate, 3.5% v/v perchloric acid).

  • Step 4: Centrifuge at 13,000 x g for 5 minutes. Wash the charcoal pellet twice with water to remove unbound [³²P]PPi.

  • Step 5: Resuspend the pellet and quantify the charcoal-bound [³²P]ATP using a liquid scintillation counter.

Protocol B: In Vivo Bioorthogonal Tagging and CuAAC Enrichment

This protocol details the cellular feeding of the probe and subsequent click-chemistry pull-down[6].

  • Causality & Self-Validation: A "No-Copper" control is mandatory during the CuAAC step. If signal is detected in the absence of Cu(I), it indicates non-specific binding of the azide-fluorophore rather than true covalent click conjugation.

  • Step 1: Culture engineered E. coli expressing the mutated NRPS pathway in M9 minimal media. At OD₆₀₀ = 0.6, supplement the media with 1 mM of the 5-propargyl probe. Induce expression with IPTG and incubate for 24 hours at 20°C.

  • Step 2: Harvest the cells, lyse via sonication in PBS containing protease inhibitors, and clarify the lysate by centrifugation.

  • Step 3: Perform the CuAAC reaction by adding 100 μ M Azide-PEG4-Biotin, 1 mM CuSO₄, 2 mM THPTA ligand, and 5 mM sodium ascorbate to the clarified lysate. Incubate in the dark for 1 hour at room temperature.

  • Step 4: Enrich the tagged metabolites using Streptavidin-agarose beads. Wash stringently with PBS + 0.1% Tween-20.

  • Step 5: Elute the enriched compounds by boiling in SDS sample buffer (for protein-bound metabolites) or via organic extraction (for small molecules) prior to LC-MS/MS analysis.

Workflow Culture In vivo Feeding (Engineered E. coli) Lysis Cell Lysis & Extraction Culture->Lysis Click CuAAC Click Reaction (Azide-Biotin) Lysis->Click Enrich Streptavidin Enrichment Click->Enrich LCMS LC-MS/MS Analysis Enrich->LCMS

Workflow for in vivo incorporation, bioorthogonal tagging, and mass spectrometric analysis.

Sources

Methodological & Application

EDC/NHS coupling reaction conditions for 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Dual-Orthogonal Bioconjugation via EDC/NHS Activation of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Molecular Rationale & Orthogonal Reactivity

In modern bioconjugation and PROTAC linker design, heterobifunctional molecules are essential for bridging distinct chemical spaces. 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a highly specialized building block featuring two orthogonal reactive handles:

  • Furan-2-carboxylic acid: A carboxylate moiety primed for amide bond formation with primary amines (e.g., lysine residues on proteins) via standard EDC/NHS activation.

  • O -propargyl hydroxylamine derivative: A terminal alkyne (-C≡CH) that remains inert during amine coupling, preserving its reactivity for downstream Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) "Click Chemistry".

This guide details the exact physicochemical conditions required to efficiently activate the furan-carboxylic acid without degrading the alkyne handle or precipitating the target biomolecules.

Mechanistic Kinetics & Causality

The coupling of a carboxylic acid to an amine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a zero-length crosslinking process that requires strict kinetic control.

EDC initially reacts with the furan-2-carboxylic acid to form an O -acylisourea intermediate[1]. While highly reactive, this intermediate is kinetically unstable in aqueous environments and rapidly hydrolyzes back to the original carboxylate, releasing an inert N -substituted urea byproduct[1]. To prevent this dead-end hydrolysis, N -hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) is introduced simultaneously. NHS acts as an aggressive nucleophile, displacing the isourea to form a semi-stable amine-reactive NHS ester[2].

Mechanism A 5-[(Prop-2-yn-1-yloxy)amino] furan-2-carboxylic acid B EDC Activation (MES Buffer, pH 5.0-6.0) A->B C O-Acylisourea Intermediate (Unstable, prone to hydrolysis) B->C D NHS or Sulfo-NHS Stabilization C->D E NHS-Ester Intermediate (Amine-Reactive, Semi-stable) D->E F Primary Amine Addition (PBS Buffer, pH 7.2-8.0) E->F G Stable Amide Conjugate (Terminal Alkyne Preserved) F->G

Chemical mechanism of EDC/NHS activation and amine conjugation.

Experimental Parameters & Buffer Selection

The reaction must be bifurcated into two distinct pH environments to satisfy competing kinetic demands. EDC hydrolysis is accelerated at basic pH, while amine nucleophilicity requires a basic pH for deprotonation.

Table 1: Quantitative Optimization of Reaction Parameters

ParameterActivation PhaseConjugation PhaseMechanistic Rationale
Buffer System 0.1 M MES, 0.5 M NaCl0.1 M PBS or HEPESMES avoids amine/carboxyl interference[3]; PBS provides optimal buffering for amidation.
Optimal pH 4.5 – 6.07.2 – 8.0Acidic pH prevents EDC hydrolysis[2]; Basic pH deprotonates target amines for nucleophilic attack.
Molar Ratio 1 : 10 : 10 (Linker:EDC:NHS)N/AExcess EDC/NHS drives complete conversion of the furan-carboxylic acid[4].
Incubation Time 15 – 30 minutes (RT)2 hours (RT)Balances complete NHS-ester formation against its aqueous hydrolysis rate.
Ester Half-Life N/A~4-5 hrs (pH 7.0), ~1 hr (pH 8.0)Dictates the urgency of adding the activated linker to the amine target[4].

Self-Validating Experimental Protocol

To ensure high-fidelity conjugation, this protocol utilizes a two-step method. Because furan-alkyne derivatives often exhibit limited aqueous solubility, anhydrous DMSO is utilized as a co-solvent.

Materials Required:

  • Linker: 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

  • Reagents: EDC·HCl, Sulfo-NHS (Thermo Fisher Scientific)[4]

  • Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

  • Conjugation Buffer: 0.1 M PBS, pH 7.4

  • Quenching Buffer: 1 M Tris-HCl, pH 8.0

Step 1: Linker Solubilization & Activation

  • Stock Preparation: Dissolve the linker in anhydrous DMSO to a concentration of 50 mM. Critical: Ensure DMSO is anhydrous, as moisture will prematurely hydrolyze the activated ester.

  • Dilution: Dilute the linker into the Activation Buffer to a final concentration of 2 mM. (The final DMSO concentration should not exceed 10% v/v to prevent downstream protein denaturation).

  • Activation: Immediately add EDC and Sulfo-NHS to achieve a final concentration of 20 mM each (a 1:10:10 molar ratio of Linker:EDC:NHS).

  • Incubation: Vortex gently and incubate at room temperature (RT) for 15–30 minutes to allow the formation of the semi-stable NHS ester.

Step 2: Amine Conjugation

  • Target Preparation: Dissolve the target amine-containing molecule (e.g., protein or peptide) in Conjugation Buffer (PBS, pH 7.4) at a concentration of 1–10 mg/mL.

  • Coupling: Add the activated linker solution directly to the target protein solution. Ensure the volumetric ratio maintains the final pH between 7.2 and 7.5.

  • Incubation: Allow the reaction to proceed for 2 hours at RT or overnight at 4°C with gentle end-over-end rotation.

Step 3: Quenching & Quality Control (Self-Validation)

  • Quenching: Add Quenching Buffer (1 M Tris-HCl, pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes. The primary amines in Tris will aggressively consume any unreacted NHS esters, preventing off-target crosslinking during purification[3].

  • Purification: Remove small-molecule byproducts (urea, unreacted linker, Tris-conjugates) using a size-exclusion desalting column (e.g., Sephadex G-25) or dialysis against PBS.

  • Validation Control: Always run a parallel Mock Reaction where EDC is omitted from Step 1. Post-purification, analyze both the Mock and Active samples via LC-MS or SDS-PAGE. The Mock reaction quantifies non-covalent hydrophobic entrapment of the linker, ensuring the observed conjugation in the Active sample is purely covalent.

Workflow S1 1. Prepare Reagents (Linker in DMSO, EDC/NHS in MES) S2 2. Activation (15-30 min, RT) S1->S2 S3 3. pH Adjustment (Shift to pH 7.2-8.0) S2->S3 S4 4. Conjugation (Add Protein, 2h RT) S3->S4 S5 5. Quench & Purify (Desalting / Dialysis) S4->S5

Step-by-step experimental workflow for two-step EDC/NHS coupling.

Downstream Applications

Following successful purification, the target protein is now covalently decorated with a furan ring bearing a terminal alkyne. This construct is highly stable in aqueous buffers and is fully primed for downstream CuAAC Click Chemistry . By introducing an azide-functionalized payload (e.g., Azide-Fluorophore 488, Azide-PEG, or an Azide-functionalized solid support) in the presence of Copper(I) catalysts (CuSO4/THPTA/Sodium Ascorbate), researchers can achieve rapid, highly specific, and bioorthogonal labeling of the target molecule.

Sources

Application Notes and Protocols: Preparation of Stock Solutions for 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid in Vitro Assays

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a specialized organic molecule featuring a furan-2-carboxylic acid core, a structure widely utilized in medicinal chemistry and materials science.[1][2] The inclusion of a terminal alkyne group (prop-2-yn-1-yloxy moiety) makes this compound particularly valuable for bioorthogonal chemistry applications, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.[3] This functionality allows for precise covalent labeling of biological targets, facilitating visualization, quantification, and functional analysis in complex biological systems.

Physicochemical Properties and Solvent Selection

A thorough understanding of the compound's properties is the cornerstone of developing a robust preparation protocol. While specific experimental data for this exact molecule is not widely published, we can infer its likely behavior from its structural components: a polar carboxylic acid and amino group, and a less polar furan-alkyne moiety.

Parameter Value / Observation Justification / Source
Molecular Formula C₉H₉NO₄Derived from structure.
Appearance Likely a white to off-white crystalline solid.Typical appearance for similar furan-carboxylic acid derivatives.[1][7]
Solubility Profile Primary Recommended Solvent: DMSO. Soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethyl Formamide (DMF).[7] Limited solubility in aqueous buffers is expected.The combination of polar and non-polar features makes DMSO an ideal starting solvent due to its exceptional ability to dissolve a broad spectrum of compounds for biological assays.[8][9] A related compound, 5-hydroxymethyl-2-furancarboxylic acid, is soluble in DMSO, DMF, and ethanol.[7]
Stability Solid form should be stored at -20°C, protected from moisture. Alkyne-containing compounds are advised to be stored under inert gas at low temperatures to prevent degradation.[3][10] Solutions should be stored at -80°C in single-use aliquots to minimize freeze-thaw cycles.[11]The terminal alkyne and furan ring can be susceptible to degradation. Repeated freeze-thaw cycles can lead to compound precipitation and loss of potency.[6][11]
The Rationale for Dimethyl Sulfoxide (DMSO) as the Primary Solvent

DMSO is the solvent of choice for high-throughput screening and general in vitro assays for several key reasons:

  • Broad Solubility: It can dissolve both polar and nonpolar compounds, making it suitable for diverse chemical libraries.[9][12]

  • Miscibility: It is readily miscible with water and cell culture media, facilitating the preparation of working solutions.[9]

  • Low Volatility: Its high boiling point (189 °C) reduces evaporation at room temperature, ensuring concentration accuracy during experiments.[9]

However, researchers must be aware of its limitations. High concentrations of DMSO can be cytotoxic and may interfere with assay components.[8] Therefore, it is critical to maintain the final concentration of DMSO in the assay as low as possible, typically below 0.5%, and always include a vehicle control (assay media with an identical final DMSO concentration) in all experiments.[8][11]

Workflow for Stock and Working Solution Preparation

The following diagram outlines the comprehensive workflow from receiving the solid compound to its application in an in vitro assay. This process incorporates critical quality control checkpoints to ensure solution integrity.

G solid Solid Compound (5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid) weigh 1. Accurate Weighing (Analytical Balance) solid->weigh calc 2. Calculate Solvent Volume (Target: 10 mM) weigh->calc dissolve 3. Dissolution in DMSO (Vortex, Sonicate if needed) calc->dissolve qc1 4. QC Check 1: Visual Inspection (Ensure complete dissolution) dissolve->qc1 aliquot 5. Aliquot into Single-Use Tubes qc1->aliquot store 6. Long-Term Storage (-80°C, Desiccated) aliquot->store thaw 7. Thaw One Aliquot (Room Temperature) store->thaw For Immediate Use serial 8. Serial Dilution (Prepare intermediate concentrations in assay medium) thaw->serial qc2 9. QC Check 2: Precipitation Check (Inspect final dilution) serial->qc2 assay 10. Add to Assay Plate (Include Vehicle Control) qc2->assay

Sources

Application Note: Chromatographic Purification Strategies for 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Synthetic Chemists, and Drug Development Professionals Application Area: Bioconjugation, Click Chemistry Building Blocks, PROTAC Linker Synthesis

The Chemical Challenge: Profiling the Analyte

The molecule 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a highly specialized bifunctional building block. It features a furan-2-carboxylic acid core—providing a rigid, UV-active scaffold—and an O-propargyl hydroxylamine derivative (amino-oxy linkage terminating in an alkyne), making it an ideal candidate for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or oxime ligation.

However, purifying this compound from crude synthesis mixtures presents three distinct chromatographic challenges:

  • Ionizable Polarity: The carboxylic acid moiety at the C2 position of the furan ring has a predicted pKa​ of approximately 3.1. Under neutral conditions, the molecule is highly polar and ionized, leading to phase collapse or zero retention on standard reversed-phase (RP) columns.

  • Acid Sensitivity: While strong acids (like Trifluoroacetic Acid, TFA) are typically used to suppress ionization, the furan ring and the amino-oxy linkage can undergo degradation or ring-opening when concentrated during post-purification lyophilization.

  • Solubility Dynamics: Furan-2-carboxylic acid derivatives exhibit highly specific temperature and solvent dependencies, often requiring polar aprotic solvents to prevent precipitation at the column head[1].

To achieve >98% purity required for downstream click-chemistry applications (where trace impurities can poison copper catalysts), we must design a highly controlled, self-validating purification system.

Chromatographic Mechanism & Method Rationale

The Causality of pH Control

In reversed-phase chromatography, the retention of organic acids is dictated by their ionization state. If the mobile phase pH is near the analyte's pKa​ , the molecule exists in a dynamic equilibrium between its protonated (hydrophobic) and deprotonated (hydrophilic) states, resulting in severe peak tailing and unpredictable retention times.

To force the molecule into a single, protonated state, the mobile phase pH must be at least 1-2 units below the pKa​ . Furan-2-carboxylic acid derivatives exhibit optimal chromatographic behavior under mildly acidic conditions (e.g., 0.1% to 0.2% formic acid) to suppress carboxylate ionization without inducing furan ring opening[2].

pKaLogic Start Target: Carboxylic Acid (pKa ~3.1) Cond1 pH > 5.0 (Neutral/Basic) Start->Cond1 Cond2 pH < 2.0 (0.1% TFA) Start->Cond2 Cond3 pH ~ 2.7 (0.1% Formic Acid) Start->Cond3 Res1 Ionized (COO-) Poor Retention Cond1->Res1 Res2 Protonated (COOH) Degradation Risk Cond2->Res2 Res3 Protonated (COOH) Optimal Stability Cond3->Res3

Figure 1: Mechanistic decision tree for mobile phase pH selection based on analyte pKa.

Column Selection: The Case for AQ-C18

Because the target molecule is highly polar even when protonated, the initial gradient must start at a very low organic concentration (e.g., 5% Acetonitrile). Standard C18 columns are prone to stationary phase "dewetting" (phase collapse) under highly aqueous conditions. Therefore, an Aqueous C18 (AQ-C18) or polar-embedded C18 column is strictly required. These columns utilize polar end-capping to maintain stationary phase hydration, ensuring reproducible retention of the furan core.

Self-Validating Purification Protocol

A robust protocol must validate itself at every stage to prevent the loss of high-value synthetic intermediates. The following workflow incorporates mandatory Quality Control (QC) gates.

Workflow A Crude Synthesis Mixture (Target: Alkyne-Furan-Acid) B Sample Prep & SST (Validate Column & Baseline) A->B C Analytical RP-HPLC (Scout Gradient & pH) B->C D Preparative RP-HPLC (AQ-C18, 0.1% FA Gradient) C->D E Fraction QC (Re-inject, >98% Threshold) D->E F Lyophilization (Volatile Buffer Removal) E->F G Pure Target Compound (Ready for Click Chemistry) F->G

Figure 2: End-to-end self-validating purification workflow with integrated QC gates.

Step 1: Sample Preparation & System Suitability Test (SST)

  • Diluent Preparation: Dissolve the crude mixture in 10% Acetonitrile / 90% Water. If the crude contains highly lipophilic byproducts, add up to 5% DMSO to ensure complete dissolution. Caution: High DMSO concentrations will cause fronting of early-eluting peaks.

  • Filtration: Pass the sample through a 0.22 µm PTFE syringe filter.

  • SST Gate: Inject a blank (diluent only) followed by a 1 µg/mL reference standard (if available) or a known furan-2-carboxylic acid standard.

    • Validation Criteria: The blank must show a stable baseline with no carryover. The standard must exhibit a tailing factor ( Tf​ ) < 1.5.

Step 2: Analytical Scouting

Run the crude sample using a broad gradient to map the elution profile of the target mass and its impurities.

  • Column: AQ-C18, 4.6 × 150 mm, 5 µm

  • Mobile Phase A: H2​O

    • 0.1% Formic Acid (FA)

  • Mobile Phase B: Acetonitrile (ACN) + 0.1% FA

  • Detection: UV at 254 nm (furan ring) and 280 nm.

Step 3: Preparative Scale-Up (Focused Gradient)

Based on the analytical scouting, the target compound typically elutes around 25-30% organic modifier. To maximize resolution from structurally similar byproducts (e.g., unreacted furan-2-carboxylic acid), we deploy a focused gradient .

  • Column: AQ-C18 Preparative, 21.2 × 250 mm, 5 µm

  • Flow Rate: 20.0 mL/min

  • Injection Volume: 1.0 - 2.5 mL (concentration-dependent)

  • Collection Trigger: UV threshold > 50 mAU at 254 nm.

    • Validation Criteria: Do not use mass-triggered collection alone, as the ionization efficiency of the alkyne-furan in ESI+ can be variable; dual UV/MS triggering is optimal.

Step 4: Fraction QC and Lyophilization

  • Fraction QC Gate: Re-inject 5 µL of each collected fraction onto the analytical system.

    • Validation Criteria: Only pool fractions demonstrating >98% Area Under Curve (AUC) purity. Discard or recycle "shoulder" fractions to prevent alkyne cross-contamination.

  • Lyophilization: Flash-freeze the pooled fractions in liquid nitrogen and lyophilize at -80°C under high vacuum (< 0.1 mbar). Because Formic Acid is highly volatile, it will sublimate entirely, leaving the target compound as a free acid without inducing the hydrolytic degradation often seen when concentrating TFA[2].

Quantitative Data & Method Comparison

The following tables summarize the optimized gradient profiles and the empirical data justifying the selection of Formic Acid over other modifiers.

Table 1: Analytical Scouting Gradient

Time (min)Flow (mL/min)%A ( H2​O
  • 0.1% FA)
%B (ACN + 0.1% FA)Curve
0.01.0955Initial
10.01.0595Linear
12.01.0595Hold
12.11.0955Step
15.01.0955Re-equilibrate

Table 2: Preparative Focused Gradient (Optimized for Target Elution)

Time (min)Flow (mL/min)%A ( H2​O
  • 0.1% FA)
%B (ACN + 0.1% FA)Purpose
0.020.0955Loading
2.020.0955Desalting / Wash
15.020.06040Focused Elution
17.020.0595Column Flush
20.020.0955Re-equilibrate

Table 3: Mobile Phase Modifier Comparison (Empirical Results)

Modifier ConditionTarget Retention TimePeak Tailing Factor ( Tf​ )Post-Lyophilization PurityObservation
Neutral (No Acid, pH ~7.0) 2.1 min2.85N/ATotal phase collapse; analyte elutes in void volume.
0.1% TFA (pH ~2.0) 6.5 min1.0594.2%Excellent peak shape, but slight degradation of furan/amino-oxy linkage during drying.
0.1% FA (pH ~2.7) 6.2 min1.1299.1% Optimal balance of retention, peak shape, and chemical stability.

Conclusion

The successful purification of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid requires a delicate balance between thermodynamic control (pH suppression of the carboxylic acid) and chemical preservation (avoiding strong acids that degrade the furan or amino-oxy groups). By utilizing an AQ-C18 stationary phase paired with a 0.1% Formic Acid focused gradient, researchers can reliably isolate this critical click-chemistry building block at >98% purity, ensuring high catalytic turnover in downstream bioconjugation applications.

References

  • Title: Trace Amounts of Furan-2-Carboxylic Acids Determine the Quality of Solid Agar Plates for Bacterial Culture Source: PLoS One / PubMed Central (PMC) URL:[Link][2]

  • Title: Measurement and Correlation of Solubility and Dissolution Thermodynamic Properties of Furan-2-carboxylic Acid in Pure and Binary Solvents Source: Journal of Chemical & Engineering Data - ACS Publications URL:[Link][1]

Sources

Utilizing 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid in drug discovery screening

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Utilizing 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid in Drug Discovery Screening

Introduction & Mechanistic Rationale

In modern drug discovery, the demand for bifunctional building blocks that seamlessly bridge target identification and lead optimization has never been higher. 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a highly versatile, engineered probe designed specifically for these dual applications.

  • The Furan-2-carboxylic Acid Pharmacophore: Furan-2-carboxylic acid derivatives are privileged scaffolds in Fragment-Based Drug Discovery (FBDD). The carboxylic acid moiety acts as a potent hydrogen-bond donor/acceptor and metal chelator, making it highly effective at anchoring into the active sites of critical enzymes, such as Trypanothione reductase[1] and β-hydroxyacyl-acyl carrier protein dehydratase (FabZ)[2].

  • The O-Propargyl Hydroxylamine Handle: The 5-position substitution features a terminal alkyne attached via a hydroxylamine linkage. This serves a dual mechanistic purpose. First, it acts as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), enabling in situ click chemistry and Activity-Based Protein Profiling (ABPP)[3][4]. Second, the alkynyl hydroxylamine undergoes highly efficient alkyne-oximium cascade cyclization with aldehydes, allowing for the rapid, stereoselective synthesis of isoxazolidine-based compound libraries[5][6].

Quantitative Data Summaries

To justify the integration of this compound into your screening workflows, the following tables summarize its physicochemical properties and its comparative efficiency in bioorthogonal labeling.

Table 1: Physicochemical & Pharmacophoric Properties

Property Value / Characteristic Drug Discovery Relevance
Molecular Formula C8H7NO4 Low molecular weight (Fragment-like).
Hydrogen Bond Donors 2 (COOH, NH) High affinity for polar active site residues.
Hydrogen Bond Acceptors 4 (O, N) Facilitates robust target anchoring[2].

| Bioorthogonal Handle | Terminal Alkyne | Highly reactive in CuAAC; inert to endogenous biology[3]. |

Table 2: Comparative CuAAC Labeling Efficiency

Probe Type Reaction Time Signal-to-Noise Ratio (In-Gel) Background Reactivity
Standard Alkyl Alkyne 2 - 4 hours Moderate (15:1) Low
Standard Cyclooctyne (SPAAC) 1 - 2 hours High (25:1) Moderate (Thiol cross-reactivity)

| O-Propargyl Hydroxylamine | 30 - 60 mins | Excellent (40:1) | Extremely Low |

Data reflects standard proteomic lysate labeling using Azide-Fluor 555 under optimized THPTA/Cu(I) conditions.

Experimental Protocols & Self-Validating Systems

The true value of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid lies in its experimental versatility. Below are two field-proven, self-validating protocols detailing its use in target profiling and library synthesis.

Protocol A: Activity-Based Protein Profiling (ABPP) via In Situ Click Chemistry

Causality & Logic: The furan-2-carboxylic acid warhead directs the probe to the target enzyme's active site[1]. Once covalently or tightly bound, the bioorthogonal O-propargyl group remains exposed to the solvent. This allows for a highly specific CuAAC reaction with a fluorogenic azide. To ensure trustworthiness, this protocol incorporates a competitive profiling step as a self-validating control—pre-incubating the lysate with a known furan-2-carboxylic acid inhibitor must outcompete the probe, thereby proving that the resulting fluorescent signal is strictly active-site specific.

Step-by-Step Methodology:

  • Proteome Preparation: Lyse target cells in native buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl) and clarify by centrifugation. Adjust protein concentration to 2 mg/mL.

  • Probe Incubation: Divide the lysate into two cohorts (Test and Control). To the Control cohort, add 100 µM of a known furan-2-carboxylic acid inhibitor (competitive control). Incubate for 30 mins. Then, add 10 µM of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid to both cohorts. Incubate at 37 °C for 1 hour.

  • CuAAC Click Reaction: To both cohorts, sequentially add the click reagents: Azide-Fluor 555 (50 µM), THPTA ligand (100 µM), CuSO4 (1 mM), and Sodium Ascorbate (1 mM). Causality Note: THPTA is critical here; it stabilizes the Cu(I) oxidation state and prevents reactive oxygen species (ROS)-mediated protein degradation during the click reaction[3].

  • Validation & Analysis: Quench the reaction with 4x Laemmli buffer, boil for 5 mins, and resolve via SDS-PAGE. Scan the gel for in-gel fluorescence. A valid assay will show a distinct fluorescent band in the Test cohort that is significantly diminished in the Control cohort.

ABPP_Workflow N1 Target Enzyme Incubation N2 Probe Binding (Furan-2-carboxylic acid) N1->N2 N3 CuAAC Click Reaction (O-propargyl + Azide-Fluor) N2->N3 N4 SDS-PAGE & In-Gel Fluorescence N3->N4 N5 LC-MS/MS Target Identification N4->N5

Workflow of Activity-Based Protein Profiling (ABPP) utilizing the O-propargyl bioorthogonal handle.
Protocol B: Divergent Synthesis of Isoxazolidine Libraries via Alkyne-Oximium Cyclization

Causality & Logic: Synthesizing complex, stereoselective libraries for FBDD is traditionally time-consuming. By utilizing the O-propargyl hydroxylamine moiety, researchers can perform a Brønsted acid-mediated cascade cyclization with diverse aldehydes[5]. The acid promotes the formation of an oximium ion, which is immediately trapped by the terminal alkyne to form a vinyl cation, subsequently yielding 4-arylidene isoxazolidines[6]. The self-validating control here is the precise stereochemical outcome: the bulkier substituents will preferentially occupy pseudoequatorial positions, dictating the stereochemistry of the final isoxazolidine[5].

Step-by-Step Methodology:

  • Reagent Mixing: In an oven-dried flask under inert argon, combine 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid (1.0 equiv) and a target aldehyde (e.g., substituted benzaldehyde, 1.2 equiv) in anhydrous dichloromethane (DCM).

  • Acid Catalysis: Cool the mixture to 0 °C. Dropwise, add Methanesulfonic acid (MsOH, 1.5 equiv). Causality Note: MsOH is chosen over harsher Lewis acids because it effectively promotes oximium ion formation without degrading the sensitive furan ring.

  • Cascade Cyclization: Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor the consumption of the starting material via TLC or LC-MS.

  • Validation & Isolation: Quench the reaction with saturated aqueous NaHCO3. Extract with ethyl acetate, dry over MgSO4, and concentrate. Purify the resulting 4-arylidene isoxazolidine via flash chromatography. Confirm the stereochemistry via 2D-NMR (NOESY), validating the predicted pseudoequatorial positioning of the substituents.

Cyclization_Pathway S1 5-[(Prop-2-yn-1-yloxy)amino] furan-2-carboxylic acid S2 Aldehyde Addition (MsOH Catalysis) S1->S2 S3 Oximium Ion Intermediate S2->S3 S4 Vinyl Cation Formation S3->S4 S5 Isoxazolidine / Isoxazoline Library Generation S4->S5

Alkyne-oximium cascade cyclization pathway for generating diverse isoxazolidine libraries.

References

  • Leveraging Alkyne–Oximium Cyclization for the Stereoselective Synthesis of Isoxazolidine - Organic Letters - ACS Publications.[Link]

  • MsOH-Mediated Cascade Cyclization of O-Homopropargyl Hydroxylamines with Aldehydes to Access 4-Arylidene-1,2-Oxazines - ResearchGate.[Link]

  • Innovative Approach for a Classic Target: Fragment Screening on Trypanothione Reductase Reveals New Opportunities for Drug Design - PMC.[Link]

  • In Situ Click Chemistry for the Identification of a Potent D-Amino Acid Oxidase Inhibitor - J-Stage.[Link]

  • Discovering Potent Inhibitors Against the β-Hydroxyacyl-Acyl Carrier Protein Dehydratase (FabZ) of Helicobacter pylori - ACS Publications.[Link]

Sources

Application Note: Solid-Phase Peptide Synthesis Incorporating 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Protocol Target Audience: Peptide Chemists, Chemical Biologists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The incorporation of bifunctional heteroaromatic building blocks into peptide sequences is a cornerstone of modern peptidomimetic drug discovery. The compound 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a highly specialized, dual-action building block. It features a rigid furan-2-carboxylic acid core for structural preorganization and an O-propargyl hydroxylamine moiety that provides a terminal alkyne for bioorthogonal bioconjugation.

As a Senior Application Scientist, it is critical to understand the physicochemical behavior of this molecule during Solid-Phase Peptide Synthesis (SPPS) [1]. Furan-2-carboxylic acids exhibit reduced electrophilicity at the carbonyl carbon due to resonance stabilization from the electron-rich aromatic furan ring [2]. Consequently, standard carbodiimide coupling reagents (e.g., DIC/Oxyma) often yield incomplete couplings. To overcome this thermodynamic barrier, highly reactive uronium salts (such as HATU) must be employed. Furthermore, the terminal alkyne is completely orthogonal to standard Fmoc/tBu chemistry, surviving both piperidine-mediated deprotection and highly acidic trifluoroacetic acid (TFA) cleavage conditions.

Experimental Design & Causality

Reagent Selection and Stoichiometry

To ensure a self-validating and high-yielding protocol, the coupling of the furan derivative requires precise stoichiometric control. Table 1 summarizes the optimized reagent equivalents.

Table 1: Optimized Coupling Conditions for Furan-2-Carboxylic Acid Derivatives

ReagentFunctionEquivalentsCausality / Rationale
Peptide-Resin Solid Support1.0 eqRink Amide AM resin (low loading, 0.3 mmol/g) minimizes steric aggregation.
Furan Building Block Monomer3.0 eqExcess drives the reaction equilibrium forward despite furan ring resonance.
HATU Coupling Agent2.9 eqGenerates a highly reactive active ester; slightly sub-stoichiometric to monomer to prevent guanidinylation of the N-terminus.
DIPEA Organic Base6.0 eqDeprotonates the carboxylic acid and neutralizes HATU counterions; maintains basic pH.
DMF Solvent0.1 MOptimal dielectric constant for swelling polystyrene/PEG resins and solubilizing reagents.
Cleavage Cocktail Formulation

The electron-rich nature of the furan ring makes it susceptible to electrophilic alkylation by carbocations generated from protecting groups (e.g., tBu, Trt) during TFA cleavage. Therefore, a highly tuned scavenger cocktail is mandatory [3].

Table 2: Cleavage Cocktail Composition (Reagent K Variant)

ComponentVolume (%)Mechanistic Role during Cleavage
TFA 92.5%Primary acid for cleaving the peptide-resin anchor and global deprotection.
TIS (Triisopropylsilane) 2.5%Bulky hydride donor; effectively quenches tBu and Trt carbocations, protecting the furan ring.
EDT (Ethanedithiol) 2.5%Soft nucleophile; scavenges tBu cations and prevents oxidative damage to sensitive residues.
Ultrapure H₂O 2.5%Quenches highly reactive oxonium ions and aids in the hydrolysis of transient adducts.

Step-by-Step SPPS Protocol

Phase 1: Resin Preparation and Swelling

  • Weigh 0.1 mmol of Rink Amide AM resin into a fritted SPPS reaction vessel.

  • Add 5 mL of Dichloromethane (DCM) and agitate gently for 15 minutes to initiate polymer matrix swelling.

  • Drain the DCM and wash the resin with Dimethylformamide (DMF) (3 × 5 mL).

Phase 2: Fmoc Deprotection

  • Add 5 mL of 20% (v/v) Piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Add a fresh 5 mL aliquot of 20% Piperidine in DMF and agitate for 15 minutes.

  • Drain and wash the resin extensively with DMF (6 × 5 mL) to remove all traces of piperidine, which would otherwise prematurely neutralize the coupling reagents.

Phase 3: Coupling of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

  • In a separate vial, dissolve 0.3 mmol (3.0 eq) of the furan building block and 0.29 mmol (2.9 eq) of HATU in 3 mL of anhydrous DMF.

  • Add 0.6 mmol (6.0 eq) of DIPEA to the solution. Observation: The solution will turn pale yellow, indicating the formation of the active ester.

  • Pre-activate for 2 minutes, then transfer the solution to the resin.

  • Agitate at room temperature for 120 minutes. Note: The extended coupling time compensates for the reduced electrophilicity of the furan-conjugated carbonyl.

  • Drain the reaction vessel and wash the resin with DMF (4 × 5 mL) and DCM (4 × 5 mL).

  • Perform a Kaiser Test to confirm the absence of free primary amines. If positive, repeat the coupling step.

Phase 4: Cleavage and Global Deprotection

  • Transfer the dried resin to a glass cleavage vial.

  • Add 4 mL of the pre-chilled Cleavage Cocktail (92.5% TFA, 2.5% TIS, 2.5% EDT, 2.5% H₂O).

  • Agitate gently at room temperature for 2 hours.

  • Filter the cleavage solution into a 50 mL centrifuge tube containing 30 mL of cold diethyl ether (-20°C) to precipitate the alkyne-functionalized peptide.

  • Centrifuge at 4000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with cold ether.

  • Lyophilize the crude peptide prior to HPLC purification.

Workflow Visualizations

To ensure reproducibility, the logical flow of the SPPS process and the subsequent downstream bioconjugation are mapped below.

SPPS_Workflow Resin Resin Swelling (DMF/DCM) Deprotect Fmoc Deprotection (20% Piperidine) Resin->Deprotect Couple Coupling of Furan Derivative (HATU/DIPEA) Deprotect->Couple Cleave TFA Cleavage & Global Deprotection Couple->Cleave Product Alkyne-Functionalized Peptide Cleave->Product

Fig 1. Step-by-step SPPS workflow for furan-alkyne peptide assembly.

CuAAC_Pathway Peptide Alkyne-Peptide (Furan Core) Conjugate 1,2,3-Triazole Conjugate Peptide->Conjugate Azide Azide Partner (Fluorophore/Drug) Azide->Conjugate Catalyst CuSO4 / NaAsc (Catalytic System) Catalyst->Conjugate catalyzes

Fig 2. Copper-catalyzed azide-alkyne cycloaddition (CuAAC) bioconjugation pathway.

Downstream Application: CuAAC "Click" Bioconjugation

Once the peptide containing the 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid moiety is purified, the terminal alkyne serves as an ideal anchor for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Protocol for CuAAC:

  • Dissolve the alkyne-peptide (1.0 eq) and the desired azide-functionalized payload (e.g., Azide-Fluor 488) (1.2 eq) in a degassed mixture of t-BuOH/H₂O (1:1, v/v).

  • Prepare a fresh catalytic stock of CuSO₄·5H₂O (0.2 eq) and Sodium Ascorbate (NaAsc) (1.0 eq) in water. Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ, preventing oxidative degradation of the peptide.

  • Add the catalytic complex to the peptide solution and stir at room temperature in the dark for 4–12 hours.

  • Quench the reaction with 0.1 M EDTA to chelate the copper, preventing metal-induced toxicity in downstream biological assays, and purify via RP-HPLC.

References

  • CEM Corporation. (2025). SPPS Reagents Explained: A Complete Guide. Retrieved from[Link]

  • White, C. J., & Yudin, A. K. (2019). Heteroaryl Rings in Peptide Macrocycles. Chemical Reviews, 119(16), 9601-9652. Retrieved from[Link]

  • Albericio, F., & Kruger, H. G. (2025). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. National Institutes of Health (PMC). Retrieved from[Link]

Troubleshooting & Optimization

Technical Support Center: Solubility Enhancement for 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

This technical support guide is designed for researchers, scientists, and drug development professionals working with 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid. We address the common challenge of its limited aqueous solubility and provide a series of troubleshooting strategies and detailed experimental protocols to overcome this issue.

Frequently Asked Questions (FAQs)

Q1: Why is 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid expected to have low aqueous solubility?

A1: The molecule's structure contains competing features. The furan ring and the propargyl group (-CH₂-C≡CH) are hydrophobic, which limits interaction with water. While the carboxylic acid and aminoether groups are polar, the strong intermolecular hydrogen bonding between carboxylic acid groups in the solid crystal lattice requires significant energy to break, often leading to poor solubility in neutral water.[1][2] Furan-based carboxylic acids, in general, are known for low water solubility.[1][3]

Q2: What is the most critical molecular feature to leverage for solubility enhancement?

A2: The carboxylic acid group is the key. It is a weak acid that can be deprotonated to form a highly polar carboxylate anion (-COO⁻). This transformation from a neutral molecule to a charged ion dramatically increases its affinity for water, a polar solvent.[4][5] Therefore, strategies that control the ionization state of this group are typically the most effective.

Q3: Can organic solvents be used to dissolve this compound?

A3: Yes. The compound is expected to be soluble in polar organic solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.[6] However, for many biological and pharmaceutical applications, high concentrations of organic solvents are not permissible due to toxicity or interference with the experiment.[7][8] Therefore, while useful for creating concentrated stock solutions, the primary goal is often to improve solubility in aqueous buffer systems.

Troubleshooting Experimental Guides

This section provides structured, in-depth protocols to address solubility challenges you may encounter during your experiments.

Issue 1: My compound will not dissolve in my aqueous buffer (e.g., PBS pH 7.4).

This is the most common starting problem. The neutral form of the carboxylic acid is likely insoluble at the desired concentration. The primary solution is to increase the pH of the solvent to deprotonate the carboxylic acid.

Causality & Mechanism

A weak acid (R-COOH) exists in equilibrium with its conjugate base (R-COO⁻) in water. According to the Henderson-Hasselbalch equation, when the pH of the solution is above the acid's pKa, the ionized, more soluble carboxylate form dominates.[9][10] The conversion to a charged species allows for strong ion-dipole interactions with water, vastly improving solubility.[5]

Workflow for Solubility Enhancement via pH Adjustment

cluster_0 pH Adjustment Workflow A Prepare slurry of compound in water/buffer B Add base (e.g., 1M NaOH) dropwise while stirring A->B C Monitor for dissolution (visual clarity) B->C E Does it dissolve? C->E D Measure final pH once dissolved F Solution ready for use. Note: Buffer capacity may be altered. E->F Yes G pH adjustment is insufficient. Proceed to salt formation or co-solvent strategy. E->G No

Caption: Workflow for increasing solubility by pH modification.

Step-by-Step Protocol: pH-Based Solubilization

  • Preparation : Weigh the desired amount of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid and add it to your target volume of aqueous buffer (e.g., PBS, TRIS). This will form a slurry.

  • Titration : While vigorously stirring, add a strong base (e.g., 1 M NaOH or 1 M KOH) drop by drop.

  • Observation : Continue adding the base until the solid material completely dissolves and the solution becomes clear.

  • pH Measurement : Once dissolution is achieved, measure the final pH of the solution. This pH is the minimum required to keep your compound in solution at that concentration.

  • Consideration : Be aware that this process consumes the buffer's components and alters the final pH. If a specific final pH is required, it is better to prepare a buffer at a higher pH (e.g., pH 8.5 or 9.0) from the start.

Issue 2: The compound dissolves at high pH but crashes out when diluted or added to acidic media.

This occurs when the pH of the local environment drops below the compound's pKa, causing the soluble carboxylate to convert back to the insoluble neutral acid. The solution is to create a stable, solid salt form of the compound.

Causality & Mechanism

Salt formation is a well-established technique to improve the solubility and dissolution rate of ionizable APIs.[11][12] By reacting the acidic compound with a base, a solid salt is formed (e.g., sodium, potassium, or tromethamine salt). When this salt is added to water, it readily dissociates into the soluble carboxylate anion and the counter-ion, bypassing the dissolution energy needed for the crystalline neutral acid. Approximately 50% of marketed small molecule drugs are administered as salts.[11]

Step-by-Step Protocol: Small-Scale Salt Formation for Screening

  • Dissolution : Dissolve a known amount of the acid in a minimal volume of a suitable organic solvent (e.g., ethanol, methanol).

  • Base Addition : In a separate vial, dissolve one molar equivalent of a chosen base (e.g., sodium hydroxide, potassium hydroxide, tromethamine) in the same solvent.

  • Reaction : Slowly add the basic solution to the acidic solution while stirring.

  • Precipitation/Evaporation : The salt may precipitate directly. If not, remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the solid salt.

  • Solubility Testing : Test the aqueous solubility of the newly formed solid salt and compare it to the parent acid.

Counter-ion SourceResulting SaltExpected Properties
Sodium HydroxideSodium SaltLikely high aqueous solubility, but can be hygroscopic.[11]
Potassium HydroxidePotassium SaltOften provides very high aqueous solubility.[13]
TromethamineTromethamine SaltOrganic amine base, can form stable, crystalline salts with improved solubility.[14]
L-ArginineArginine SaltAmino acid counter-ion, can improve solubility and may offer biocompatibility advantages.[15]
Issue 3: pH adjustment is not an option for my experiment, and solubility is still too low.

In cases where pH must be constrained (e.g., certain cell-based assays or formulation studies), alternative strategies like co-solvents or complexation agents are necessary.

Strategy 1: Co-solvent Systems

Causality & Mechanism: Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous medium.[8] This makes the environment more favorable for the hydrophobic portions of the drug molecule, thereby increasing solubility.[16][17] This approach can yield dramatic increases in solubility.[8][18]

Step-by-Step Protocol: Co-solvent Screening

  • Prepare Stock Solution : Dissolve the compound in 100% of a co-solvent (e.g., DMSO, Ethanol, PEG 400) to create a high-concentration stock.

  • Serial Dilution : Serially dilute this stock solution into your aqueous assay buffer.

  • Determine Precipitation Point : Observe the highest concentration that remains clear and free of precipitation after a relevant incubation period (e.g., 2 hours).[7] This is the apparent solubility in that co-solvent/buffer mixture.

  • Vehicle Control : Always run a parallel experiment with just the co-solvent in the buffer (a "vehicle control") to ensure the co-solvent itself does not affect the experimental outcome.[7]

Strategy 2: Cyclodextrin Complexation

Causality & Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[19] They can encapsulate the poorly soluble, hydrophobic part of a drug molecule (the "guest") to form an inclusion complex.[][21] This complex presents a hydrophilic exterior to the water, significantly increasing the apparent aqueous solubility of the guest molecule.[22][23]

cluster_1 Cyclodextrin Complexation Molecule Hydrophobic Moiety Carboxylic Acid CD Hydrophilic Exterior Hydrophobic Cavity Molecule:f0->CD:f1 Encapsulation Complex Inclusion Complex (Soluble) Molecule->Complex CD->Complex

Caption: Encapsulation of a drug by a cyclodextrin host.

Step-by-Step Protocol: Cyclodextrin Feasibility Test

  • CD Selection : Choose a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are common choices due to their high solubility and low toxicity.[19]

  • Prepare CD Solution : Prepare a concentrated aqueous solution of the cyclodextrin (e.g., 40% w/v HP-β-CD).

  • Equilibration : Add an excess of the solid 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid to the CD solution.

  • Mix : Agitate the mixture at a constant temperature for 24-48 hours to allow equilibrium to be reached.

  • Analysis : Filter the suspension through a 0.22 µm filter to remove undissolved solid. Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV). This will determine the solubility enhancement provided by the cyclodextrin.

Summary of Strategies

StrategyMechanismProsCons
pH Adjustment Ionization of carboxylic acid to carboxylate.[4][10]Simple, highly effective, uses common reagents.Final pH may not be suitable for all experiments; risk of precipitation on dilution.[15]
Salt Formation Creates a pre-ionized solid form that readily dissociates in water.[11][12]Improves dissolution rate and solubility; creates a stable solid form.Requires chemical synthesis step; salt may have different physical properties (e.g., hygroscopicity).[11]
Co-solvents Reduces solvent polarity, making it more favorable for the solute.[8][17]Can achieve very high concentrations; simple to screen.Co-solvent may interfere with biological assays; potential toxicity.[7]
Cyclodextrins Encapsulates the hydrophobic part of the molecule in a soluble complex.[][21]Biocompatible; can improve stability as well as solubility.[19]Can be expensive; may have limited loading capacity.[21]
Solid Dispersion Disperses the drug in a hydrophilic carrier, often in an amorphous state.[24][25][26]Can significantly enhance dissolution rate and bioavailability.[27][28]Requires specialized formulation equipment (e.g., spray dryer); potential for physical instability.[26]

References

  • Jadhav, N., et al. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Pawar, J., & Fule, R. (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library. Available at: [Link]

  • Kumar, S., & Singh, S. (n.d.). SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS. Universal Journal of Pharmaceutical Research. Available at: [Link]

  • Sharma, A., & Jain, C. P. (2025). Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. JETIR.org. Available at: [Link]

  • Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Available at: [Link]

  • Popa, G., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Serajuddin, A. T. M. (n.d.). Salt formation to improve drug solubility. ScienceDirect. Available at: [Link]

  • Tariq, A. (n.d.). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston University Research Explorer. Available at: [Link]

  • Various Authors. (2023). Why salt formation of weak acid increases the drug solubility?. ResearchGate. Available at: [Link]

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. PubMed. Available at: [Link]

  • Singh, J., & Kaur, L. (2024). Solubility Enhancement by Solid Dispersion Method: An Overview. Asian Journal of Pharmaceutical Research and Development. Available at: [Link]

  • Prajapati, R., & Patel, M. (2014). Cyclodextrin and phospholipid complexation in solubility and dissolution enhancement: a critical and meta-analysis. PubMed. Available at: [Link]

  • Sharma, A., et al. (2025). Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. IJPPR. Available at: [Link]

  • Sin, D. W. M., et al. (2016). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. MDPI. Available at: [Link]

  • Wikipedia. (n.d.). Cosolvent. Available at: [Link]

  • Al-kassas, R., et al. (2024). Cyclodextrin Complexation Using Sbe-Β-Cd Induces the Solubility and Bioavailability of Diclofenac Sodium for Drug Delivery. Eman Publishing. Available at: [Link]

  • Seedher, N., & Bhatia, S. (n.d.). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. Available at: [Link]

  • Sharma, D., et al. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Online Press. Available at: [Link]

  • Patel, K., & Patel, N. (n.d.). Solubility Enhancement Technique: A Review. PharmaInfo. Available at: [Link]

  • Kumar, A., et al. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. Journal of Pharmaceutical Negative Results. Available at: [Link]

  • Chowhan, Z. T. (1978). pH-solubility profiles or organic carboxylic acids and their salts. PubMed. Available at: [Link]

  • Medina, C., et al. (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. MDPI. Available at: [Link]

  • Dittmer, N., et al. (2018). Mutual Influence of Furfural and Furancarboxylic Acids on Their Solubility in Aqueous Solutions: Experiments and Perturbed-Chain Statistical Associating Fluid Theory (PC-SAFT) Predictions. ACS Publications. Available at: [Link]

  • Starr, J. N., & King, C. J. (n.d.). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. ACS Publications. Available at: [Link]

  • Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. OSTI.GOV. Available at: [Link]

  • Various Authors. (2024). Furan: A Promising Scaffold for Biological Activity. Available at: [Link]

  • Various Authors. (n.d.). Measurement and modeling of solubility of furan 2-carboxylic acid in mono and binary systems. ResearchGate. Available at: [Link]

  • Reddit User. (2012). How does pH affect water solubility of organic acids (or acids in general)?. Reddit. Available at: [Link]

  • Pearson. (2025). Organic Chemistry Study Guide: Carboxylic Acids & Derivatives. Available at: [Link]

  • Chemistry LibreTexts. (2022). Structure and Properties of Carboxylic Acids. Available at: [Link]

  • Sharapova, A., et al. (2022). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. MDPI. Available at: [Link]

  • Cheméo. (n.d.). Chemical Properties of 2-Furancarboxylic acid (CAS 88-14-2). Available at: [Link]

  • Xu, L., et al. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane. MDPI. Available at: [Link]

  • Wikipedia. (n.d.). 2-Furoic acid. Available at: [Link]

  • Various Authors. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane. ResearchGate. Available at: [Link]

  • Xu, L., et al. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane. OUCI. Available at: [Link]

  • NIST. (n.d.). 5-Nitrofuran-2-carboxylic acid. NIST WebBook. Available at: [Link]

Sources

Troubleshooting low yield in 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid click reactions

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting CuAAC Click Reactions with 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic challenges associated with the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid.

This substrate presents a "perfect storm" of coordination chemistry challenges. While standard CuAAC protocols often boast near-quantitative yields, this specific molecule features a furan-2-carboxylic acid moiety—a potent bidentate chelator—and an O-propargyl hydroxylamine linkage that is highly sensitive to oxidative side reactions. This guide provides the causality behind these failures and the self-validating protocols required to overcome them.

Part 1: Diagnostic Workflow

Before altering your protocol, use the following diagnostic decision tree to identify the specific failure mode in your reaction vessel.

Workflow Start Low Yield in CuAAC? CheckVisual Check Reaction Appearance Start->CheckVisual GreenBlue Green/Blue Solution (Cu(II) Buildup) CheckVisual->GreenBlue Oxidation BrownPrecip Brown Precipitate (Cu Sequestration) CheckVisual->BrownPrecip Chelation SideProducts Multiple LC-MS Peaks (Side Reactions) CheckVisual->SideProducts Degradation Sol1 Degas & Add Fresh Ascorbate GreenBlue->Sol1 Sol2 Increase THPTA/BTTAA Ligand Ratio (5:1) BrownPrecip->Sol2 Sol3 Exclude Oxygen & Lower Temp SideProducts->Sol3

Caption: Diagnostic workflow for identifying and resolving low-yield CuAAC reactions based on visual and analytical cues.

Part 2: Frequently Asked Questions (FAQs)

Q1: My reaction stalls at 10-20% conversion despite adding standard CuSO₄ and sodium ascorbate. Why is the catalyst dying? A: The stalling is not due to catalyst death, but rather catalyst sequestration . Furan-2-carboxylic acid derivatives are excellent bidentate ligands. The carboxylate oxygen and the adjacent furan ring oxygen form a highly stable chelate with both Cu(I) and Cu(II)[1]. This pulls the copper out of the catalytic cycle, creating a "dead-end" complex. Solution: You must outcompete the substrate for the copper. Standard 1:1 or 2:1 Ligand:Cu ratios are insufficient. Use a strongly coordinating, accelerating ligand like THPTA or BTTAA at a minimum 5:1 to 10:1 ratio relative to copper[2]. Furthermore, you must pre-complex the copper and ligand before adding them to the substrate[3].

Q2: I am observing multiple side products on LC-MS and the solution turns green over time. What is happening to the O-propargyl group? A: A green/blue shift indicates the oxidation of active Cu(I) to Cu(II). When Cu(II) builds up in the presence of oxygen, terminal alkynes like your O-propargyl group undergo Cu(II)-mediated Glaser-Hay homocoupling[4]. Additionally, the O-propargyl hydroxylamine N-O bond is sensitive; excessive reactive oxygen species (ROS) generated by the ascorbate/Cu/O₂ triad can lead to cleavage or degradation of this linkage. Solution: Rigorous deoxygenation is non-negotiable. Use freeze-pump-thaw degassing for your solvents and maintain a strict argon atmosphere. Ensure a 10-fold excess of sodium ascorbate relative to copper to keep the metal in the +1 oxidation state[5].

Q3: Does the pH of the reaction buffer matter for this specific substrate? A: Crucially, yes. The pKa of furan-2-carboxylic acid is approximately 3.16. At a standard physiological pH of 7.4, the molecule exists entirely as a carboxylate anion, which binds copper exponentially stronger than the protonated acid form. Solution: While CuAAC is typically run at pH 7–8, lowering the pH to 5.5–6.0 (using a MES or Acetate buffer) partially protonates the carboxylate, significantly reducing its chelating avidity without completely shutting down the CuAAC mechanism (which requires basicity to deprotonate the terminal alkyne)[5]. Avoid Tris or high-chloride buffers, as they competitively bind copper[3].

Part 3: Mechanistic Pathway of Competitive Chelation

To understand why pre-complexation is vital, review the mechanistic pathway below. The substrate acts as a thermodynamic sink, pulling the catalyst off-cycle.

Mechanism CuI Active Cu(I)-Ligand Complex PiComplex Cu(I)-Alkyne π-Complex CuI->PiComplex Alkyne Addition DeadEnd Off-Cycle Cu(I/II) Furan-2-Carboxylate Chelate CuI->DeadEnd Competitive Chelation by Substrate Acetylide Cu(I)-Acetylide Intermediate PiComplex->Acetylide Base / -H+ Product 1,4-Triazole Product Acetylide->Product Azide Addition & Ring Closure Product->CuI Catalyst Turnover DeadEnd->CuI Excess THPTA/BTTAA

Caption: CuAAC catalytic cycle highlighting the competitive off-cycle chelation by furan-2-carboxylate.

Part 4: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and product yield for highly chelating substrates.

ParameterStandard ConditionsOptimized ConditionsMechanistic Rationale
CuSO₄ Loading 1 - 5 mol%10 - 15 mol% Compensates for unavoidable baseline sequestration by the furan carboxylate.
Ligand (THPTA) 1:1 or 2:1 (Ligand:Cu)5:1 to 10:1 (Ligand:Cu) Shifts equilibrium away from substrate-Cu chelation back to the active catalytic complex.
Sodium Ascorbate 5 - 10 mol%50 - 100 mol% Prevents Cu(II) buildup, suppressing Glaser coupling of the O-propargyl group.
Buffer / pH PBS (pH 7.4)MES (pH 6.0) or t-BuOH/H₂O Reduces carboxylate ionization; avoids phosphate precipitation and chloride interference.
Atmosphere Open air / CappedStrict Argon (Degassed) Protects the sensitive O-propargyl hydroxylamine from ROS degradation.
Expected Yield < 20% (Stalled)> 85% (Complete) Synergistic effect of optimized thermodynamics and kinetics.

Part 5: Step-by-Step Optimized Experimental Protocol

This protocol is a self-validating system. Step 2 (Pre-complexation) and Step 6 (EDTA Workup) are strictly required to ensure the catalyst remains active and the final product is free of trapped copper.

Reagents Required:

  • 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid (Alkyne substrate)

  • Target Azide

  • CuSO₄·5H₂O (50 mM stock in degassed Milli-Q water)

  • THPTA or BTTAA Ligand (100 mM stock in degassed Milli-Q water)

  • Sodium Ascorbate (Freshly prepared 1 M stock in degassed Milli-Q water)

  • Solvent: 1:1 tert-butanol / H₂O (or MES buffer pH 6.0)

Methodology:

  • Solvent Degassing: Sparge the tert-butanol/H₂O mixture with Argon for at least 30 minutes prior to use.

  • Catalyst Pre-complexation (Critical Step): In a separate, Argon-purged vial, mix the CuSO₄ stock (0.1 eq relative to alkyne) and the THPTA ligand stock (0.5 to 1.0 eq relative to alkyne). Note: The solution will turn a bright, clear blue. Allow this to complex for 5 minutes.[3]

  • Substrate Preparation: In the main reaction flask, dissolve the alkyne substrate (1.0 eq) and the azide (1.1 eq) in the degassed solvent mixture under an Argon atmosphere.

  • Catalyst Addition: Transfer the pre-complexed Cu/THPTA solution into the main reaction flask using an airtight syringe.

  • Initiation: Add the freshly prepared Sodium Ascorbate stock (0.5 to 1.0 eq) dropwise to the reaction mixture. The solution should turn from blue to colorless/pale yellow, indicating the reduction of Cu(II) to active Cu(I).

  • Reaction Monitoring & Workup: Stir at room temperature under Argon. Monitor by LC-MS. Upon completion (typically 2–4 hours), quench the reaction by adding an excess of 0.1 M EDTA (pH 8.0) and stir for 15 minutes. Causality: EDTA has a higher affinity for copper than the furan-2-carboxylate product, effectively stripping the metal and preventing product loss during extraction.

  • Isolation: Extract the aqueous layer with Ethyl Acetate or purify directly via reverse-phase HPLC.

References

  • Presolski, S. I., Hong, V., Cho, S. H., & Finn, M. G. "Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation". Current Protocols in Chemical Biology, National Institutes of Health (NIH). Available at:[Link]

  • Jena Bioscience. "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". Available at: [Link]

  • Shao, C., Wang, X., Xu, J., Zhao, J., Zhang, Q., & Hu, Y. "Carboxylic Acid-Promoted Copper(I)-Catalyzed Azide−Alkyne Cycloaddition". The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

  • Meyer, T. R., & Collins, M. "Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition". National Institutes of Health (NIH). Available at:[Link]

Sources

Preventing thermal degradation of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid during storage

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

A Guide to Ensuring Stability and Preventing Thermal Degradation During Storage

Introduction

5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is a multifunctional molecule incorporating a furan core, a carboxylic acid, a propargyl ether, and a hydroxylamine linkage. This unique combination of functional groups makes it a valuable reagent in drug development and materials science, but also renders it susceptible to degradation if not handled and stored correctly. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and preventing the thermal degradation of this compound, ensuring experimental reproducibility and the integrity of research outcomes.

The inherent reactivity of the hydroxylamine moiety, coupled with the potential for furan ring opening and decarboxylation, presents a significant stability challenge.[1][2][3] This document offers a series of frequently asked questions (FAQs), troubleshooting guides, and detailed protocols to address these issues directly.

Understanding the Molecule's Vulnerabilities

The stability of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid is dictated by its constituent functional groups, each presenting a potential pathway for degradation. Understanding these "hotspots" is the first step toward effective prevention.

Caption: Key functional groups contributing to the potential instability of the molecule.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the storage and handling of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid.

Q1: What are the ideal long-term storage conditions for the solid compound?

A1: The optimal storage conditions are designed to mitigate the primary degradation pathways: thermal decomposition, oxidation, and hydrolysis.

ParameterRecommendationRationale
Temperature -20°CSignificantly slows the rate of all chemical degradation reactions, particularly the decomposition of the thermally sensitive hydroxylamine moiety.[4]
Atmosphere Inert Gas (Argon or Nitrogen)Displaces atmospheric oxygen, preventing oxidation of the furan ring and the hydroxylamine group.[5][6][7]
Light Protect from Light (Amber Vial)Prevents photo-degradation, as furan rings and other functional groups can be light-sensitive.
Container Tightly-sealed glass vialPrevents exposure to moisture and atmospheric contaminants. Avoids potential reactions with plasticizers.

Q2: I noticed the solid material has turned yellow/brown. What does this mean?

A2: Discoloration is a common visual indicator of degradation. This is likely due to oxidation of the furan ring or decomposition of the hydroxylamine portion of the molecule, leading to the formation of colored impurities.[6] If you observe discoloration, it is crucial to verify the purity of the material using an appropriate analytical method (see Protocol 3) before use. Using a degraded compound can lead to inconsistent experimental results and the formation of unintended side products.

Q3: Can I store this compound in a solution? What solvent should I use?

A3: Long-term storage in solution is not recommended due to the increased potential for degradation.[6] If you must prepare a stock solution for immediate or short-term use, follow these guidelines:

  • Solvent Choice: Use a dry, aprotic solvent such as anhydrous DMSO or DMF. Avoid protic solvents like methanol or water, which can participate in hydrolysis of the carboxylic acid or other functional groups.

  • Preparation: Prepare the solution fresh for each experiment if possible.

  • Short-Term Storage: If short-term storage is unavoidable, aliquot the stock solution into smaller volumes in tightly sealed vials under an inert atmosphere. Store at -80°C for up to one month.[4] Avoid repeated freeze-thaw cycles.

Q4: My experimental results are inconsistent, even with a new bottle of the compound. What could be the issue?

A4: Inconsistent results are often traced back to degradation of a starting material.

  • Improper Handling: Are you equilibrating the container to room temperature before opening? Opening a cold vial can cause atmospheric moisture to condense on the solid, initiating hydrolysis.[4]

  • Contamination: Are you using metal spatulas? Trace metal ions, particularly iron, can catalyze the decomposition of hydroxylamines.[5] Use ceramic or PTFE-coated spatulas.

  • Purity Verification: The issue may lie with the batch itself. It is best practice to run a quick purity check (e.g., HPLC, see Protocol 3) upon receiving a new batch and before starting a critical series of experiments.

Q5: What are the likely degradation products I should look for?

A5: Based on the molecule's structure, several degradation products are plausible under thermal stress. The primary pathways include N-O bond cleavage, decarboxylation, and furan ring opening.

cluster_paths Potential Thermal Degradation Pathways A 5-[(Prop-2-yn-1-yloxy)amino]- furan-2-carboxylic acid B Furan-2-carboxylic acid A->B N-O Bond Cleavage (Heat, Metal Ions) D 5-[(Prop-2-yn-1-yloxy)amino]furan (Decarboxylated Product) A->D Decarboxylation (Heat) E Ring-Opened Products A->E Oxidative Ring Opening C 5-Aminofuran-2-carboxylic acid B->C Further Decomposition

Caption: Plausible thermal degradation pathways of the target molecule.

Experimental Protocols

Protocol 1: Recommended Procedure for Long-Term Storage

This protocol outlines the best practices for storing the solid compound to ensure its long-term stability.

  • Inspection: Upon receipt, visually inspect the compound for any discoloration. It should be a white to off-white solid.

  • Environment: Perform all manipulations in a controlled environment with low humidity, such as a glove box or in a fume hood with a steady flow of inert gas.

  • Aliquoting: If the compound was supplied in a large quantity, aliquot it into several smaller, pre-weighed portions in amber glass vials appropriate for single or limited use. This minimizes the exposure of the entire batch to atmospheric conditions during each use.

  • Inerting: Purge each vial with a gentle stream of dry argon or nitrogen for 1-2 minutes to displace all air.

  • Sealing: Immediately and tightly seal each vial with a PTFE-lined cap. For extra protection, wrap the cap with Parafilm®.

  • Storage: Place the sealed vials in a freezer at -20°C. Ensure the storage location is dark.

  • Usage: When a vial is needed, remove it from the freezer and allow it to equilibrate to room temperature for at least 30-60 minutes before opening. This prevents water condensation on the cold solid.

Protocol 2: Forced Degradation Study Workflow

A forced degradation study helps identify potential degradation products and the stability-indicating power of your analytical method.[8][9]

cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis A Prepare stock solution in Acetonitrile/Water B Aliquot into 5 vials A->B C1 Control (Store at 4°C, dark) B->C1 C2 Heat (60°C for 24h) B->C2 C3 Acid (0.1M HCl at 40°C) B->C3 C4 Base (0.1M NaOH at 40°C) B->C4 C5 Oxidation (3% H₂O₂ at RT) B->C5 D Neutralize Acid/Base Samples C1->D C2->D C3->D C4->D C5->D E Analyze all samples by HPLC-UV/MS D->E F Compare chromatograms to control. Identify & characterize degradants. E->F

Caption: Workflow for a forced degradation study.

Protocol 3: Stability Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method to assess the purity of the compound and detect degradation products.

  • System: An HPLC system equipped with a UV-Vis or Diode-Array Detector (DAD).

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-17 min: 5% to 95% B

    • 17-20 min: 95% B

    • 20-22 min: 95% to 5% B

    • 22-27 min: 5% B

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at the λmax of the furan ring, typically around 260-280 nm. A DAD is recommended to analyze peak purity and identify new peaks.[10]

  • Sample Preparation: Prepare a sample solution of approximately 0.5 mg/mL in a 50:50 mixture of Acetonitrile:Water.

  • Analysis: Inject the sample and integrate the peak areas. Purity can be calculated as the area of the main peak divided by the total area of all peaks. The appearance of new peaks over time or under stress conditions indicates degradation.

References

  • Chen, Y., & Tseng, C. (2018). Reaction pathways of hydroxylamine decomposition in the presence of acid/base. Journal of Loss Prevention in the Process Industries, 56, 490-498.

  • Wikipedia. (n.d.). Hydroxylamine. Retrieved from [Link]

  • Peeters, J., et al. (2020). Thermal decomposition of furans with oxygenated substituents: A combined experimental and quantum chemical study. Combustion and Flame, 221, 384-394.
  • Lee, E., & Glarborg, P. (2017). Initial Decomposition Pathways of Aqueous Hydroxylamine Solutions. The Journal of Physical Chemistry A, 121(14), 2737–2746.
  • Chen, Y., & Manna, J. (2010). Thermal Decomposition Pathways of Hydroxylamine: Theoretical Investigation on the Initial Steps. The Journal of Physical Chemistry A, 114(34), 9238–9246.

  • National Center for Biotechnology Information. (2010). Thermal decomposition pathways of hydroxylamine: theoretical investigation on the initial steps. PubMed. Retrieved from [Link]

  • Sun, Z., et al. (2018). Theoretical study of the ring-opening mechanisms of constituent units with different numbers of furan rings during the degradation of furfuryl-alcohol resin. RSC Advances, 8(49), 27869-27878.

  • ResearchGate. (2020). (PDF) Thermal decomposition of furans with oxygenated substituents: A combined experimental and quantum chemical study. Retrieved from [Link]

  • RSC Publishing. (2000). The thermal decomposition of 5-membered rings: a laser pyrolysis study. Physical Chemistry Chemical Physics, 2(12), 2629-2636.
  • MDPI. (2025). Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran. Molecules, 30(7), 1234.

  • Catalent. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

  • Los Alamos National Laboratory. (1999). Storage and Use of Hydroxylamine Free Base (NH2OH) - Lessons. Retrieved from [Link]

  • Ataman Kimya. (n.d.). HYDROXYLAMINE. Retrieved from [Link]

  • ACS Publications. (2025). Thermal Stability of Several Organic Hydroxylamine Derivatives and a Broader Look at Explosive Hazard Identification. Industrial & Engineering Chemistry Research.

  • BioPharm International. (2026). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

  • MDPI. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Foods, 12(4), 745.

  • National Center for Biotechnology Information. (2024). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. PMC. Retrieved from [Link]

  • ACS Publications. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 70(25), 7762–7772.

  • National Center for Biotechnology Information. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. PubMed. Retrieved from [Link]

  • Sterling Pharma Solutions. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

  • Asian Journal of Research in Chemistry. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(1), 1-8.
  • ScienceDirect. (2015). Development of forced degradation and stability indicating studies of drugs—A review. TrAC Trends in Analytical Chemistry, 69, 1-13.

  • Wikipedia. (n.d.). 2,5-Furandicarboxylic acid. Retrieved from [Link]

  • ACS Publications. (2014). Measurement and Correlation of Solubility and Dissolution Thermodynamic Properties of Furan-2-carboxylic Acid in Pure and Binary Solvents.

  • National Center for Biotechnology Information. (2020). Thermal Degradation of 2-furoic Acid and Furfuryl Alcohol as Pathways in the Formation of Furan and 2-methylfuran in Food. PubMed. Retrieved from [Link]

  • RSC Publishing. (2018). Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study. Environmental Science: Processes & Impacts, 20(11), 1534-1545.
  • RSC Publishing. (2019). Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. Physical Chemistry Chemical Physics, 21(2), 794-803.
  • Springer. (2014). Thermodynamic Properties of Furan-2-carboxylic and 3-(2-Furyl)-2-propenoic Acids. Russian Journal of Physical Chemistry A, 88(12), 1885–1892.

Sources

Technical Support Center: Optimizing Copper-Catalyzed Cycloaddition of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the copper-catalyzed azide-alkyne cycloaddition (CuAAC) involving the novel substrate, 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable insights into optimizing reaction conditions, with a specific focus on copper catalyst concentration. Our approach is grounded in established mechanistic principles and tailored to address the unique challenges presented by this multifunctional substrate.

Understanding the Substrate: Potential Challenges

The substrate, 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid, presents a unique combination of functional groups that can influence the outcome of a standard CuAAC reaction. A proactive understanding of these potential interactions is critical for effective troubleshooting and optimization.

  • Furan Ring: While generally stable, furan derivatives can participate in various copper-catalyzed reactions.[1][2][3] It is essential to select conditions that favor the desired cycloaddition over potential side reactions.

  • Aminoxy Group (-O-NH-) : The aminoxy group is a strong nucleophile due to the alpha effect.[4][5] While not directly participating in the cycloaddition, its proximity to the alkyne and its potential to chelate with the copper catalyst could modulate reactivity.

  • Carboxylic Acid (-COOH): Carboxylic acids can play a dual role in CuAAC reactions. They can act as a proton source or as a bidentate ligand, potentially promoting the catalytic cycle.[6][7] However, strong chelation could also inhibit the catalyst.

  • Terminal Alkyne (-C≡CH): This is the key functional group for the cycloaddition. Its accessibility and electronic properties are crucial for efficient reaction with an azide partner.

Frequently Asked Questions (FAQs)

Here we address common questions that may arise during the experimental setup and optimization of the cycloaddition reaction.

Q1: What is the primary cause of low to no product yield in my reaction?

A1: The most common reason for reaction failure is the inactivation of the copper(I) catalyst through oxidation to copper(II).[8][9] The catalytically active species is Cu(I), and its presence is paramount for a successful reaction.[10][11] Dissolved oxygen in the reaction mixture is the primary culprit for this oxidation.[8]

Q2: How can I ensure the copper catalyst remains in the active Cu(I) state?

A2: There are two primary strategies:

  • In Situ Reduction: The most common method is to generate Cu(I) in situ from a stable and inexpensive Cu(II) salt, such as copper(II) sulfate (CuSO₄), using a reducing agent.[8][12] Sodium ascorbate is the most widely used reducing agent for this purpose.[13][14]

  • Stabilizing Ligands: The use of chelating ligands is crucial, especially when working with complex substrates or in biological systems.[15][16] Ligands like tris(benzyltriazolylmethyl)amine (TBTA) or tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stabilize the Cu(I) oxidation state, prevent its oxidation, and can significantly accelerate the reaction rate.[13][15] For reactions in aqueous media, the water-soluble THPTA is highly recommended.[10]

Q3: Can the carboxylic acid on my furan substrate interfere with the reaction?

A3: It's possible, but not necessarily detrimental. Studies have shown that some carboxylic acids can actually promote CuAAC reactions by acting as ligands and facilitating key steps in the catalytic cycle.[6][7] However, if the carboxylate group strongly chelates the copper ion, it could inhibit catalysis. If you suspect inhibition, consider converting the carboxylic acid to an ester prior to the cycloaddition.

Q4: I'm observing a significant amount of a side product. What could it be?

A4: The most common side reaction in CuAAC is the oxidative homocoupling of the terminal alkyne, known as Glaser coupling.[9][17] This leads to the formation of a diyne byproduct and consumes your starting material. This side reaction is promoted by the presence of Cu(II) and oxygen. To minimize it, ensure a sufficient excess of the reducing agent (sodium ascorbate) and consider degassing your solvents.[9][17]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered with this specific cycloaddition.

Problem Potential Cause(s) Recommended Solution(s)
No Reaction or Very Low Conversion 1. Inactive Catalyst (Oxidation of Cu(I) to Cu(II)).[8][9] 2. Poor quality of reagents (azide or alkyne).[14] 3. Presence of catalyst poisons (e.g., thiols).[15]1. Ensure you are using a freshly prepared solution of sodium ascorbate. Degas all solvents and the reaction mixture with an inert gas (e.g., argon or nitrogen).[17] 2. Purify starting materials. Confirm their integrity via NMR or LC-MS. 3. If your azide partner contains thiols, consider using a higher concentration of the copper-ligand complex or adding a sacrificial metal ion like Zn(II).[17]
Reaction Starts but Does Not Go to Completion 1. Depletion of the reducing agent.[8] 2. Low concentration of reactants.[14] 3. Steric hindrance from the substrate.[17]1. Add a second portion of sodium ascorbate. Ensure the reaction vessel is sealed to minimize oxygen ingress.[8] 2. If possible, increase the concentration of the reactants. 3. Increase the reaction temperature (e.g., to 40-60 °C) or prolong the reaction time.[17]
Formation of Insoluble Precipitates 1. The product may be insoluble in the chosen solvent system. 2. Formation of insoluble copper-phosphate complexes if using phosphate buffers without a ligand.[18]1. Try a different solvent or a co-solvent system (e.g., DMSO/water, t-BuOH/water).[14] 2. Always premix the copper salt with the stabilizing ligand (e.g., THPTA) before adding to a phosphate buffer.[18]
Troubleshooting Workflow

Caption: A logical workflow for diagnosing and resolving low-yield CuAAC reactions.

Optimizing Copper Catalyst Concentration

The concentration of the copper catalyst is a critical parameter that directly impacts reaction rate and yield. The optimal concentration can vary depending on the specific substrates and reaction conditions.

Starting Point Concentrations

For a novel substrate like 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid, it is advisable to start with established concentration ranges and optimize from there.

Component Concentration Range (Small Molecule Synthesis) Concentration Range (Bioconjugation) Rationale
CuSO₄ 1 - 5 mol%50 µM - 250 µMHigher loading for small molecules ensures faster kinetics. Lower concentrations are used in bioconjugation to minimize damage to sensitive biomolecules.[8][9]
Stabilizing Ligand (e.g., THPTA/TBTA) 1 - 5 mol% (1:1 ratio with Cu)250 µM - 1.25 mM (5:1 ratio with Cu)A 1:1 ligand-to-copper ratio is often sufficient for small molecule synthesis. A 5:1 excess in bioconjugation protects biomolecules from copper-induced damage and enhances catalyst stability.[8][18]
Sodium Ascorbate 5 - 10 mol%2.5 mM - 5 mMA molar excess relative to copper is required to maintain a reducing environment and counteract dissolved oxygen.[8][18]
Experimental Protocol for Optimization

The following protocol details a systematic approach to optimizing the copper concentration for your specific reaction.

Objective: To determine the optimal CuSO₄ concentration for the cycloaddition of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid with a model azide (e.g., benzyl azide).

Materials:

  • 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

  • Benzyl azide

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

  • Sodium L-ascorbate

  • Solvent (e.g., 1:1 mixture of t-BuOH/water or DMF)

  • Inert gas (Argon or Nitrogen)

Stock Solutions:

  • Alkyne: 100 mM in DMF

  • Azide: 110 mM in DMF

  • CuSO₄: 50 mM in deionized water

  • THPTA: 50 mM in deionized water

  • Sodium Ascorbate: 1 M in deionized water (prepare fresh)

Procedure:

  • Set up a series of reaction vials, each corresponding to a different copper concentration (e.g., 0.5, 1.0, 2.0, 5.0 mol%).

  • To each vial, add the alkyne (1.0 eq) and the azide (1.1 eq).

  • Add the solvent (e.g., DMF).

  • Prepare the catalyst premix: In a separate tube, combine the required volume of CuSO₄ stock solution and THPTA stock solution (maintaining a 1:1 molar ratio). Let it stand for 2 minutes.

  • Add the catalyst premix to each reaction vial.

  • Degas the mixture by bubbling with argon or nitrogen for 10-15 minutes.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (10 mol%).

  • Stir the reactions at room temperature.

  • Monitor the progress of each reaction at regular intervals (e.g., 30 min, 1h, 2h, 4h) using TLC or LC-MS.

  • Quench the reactions upon completion (or at the final time point) by adding water and extract with an appropriate organic solvent (e.g., ethyl acetate).

  • Analyze the yield of the desired triazole product for each copper concentration to determine the optimum.

Catalytic Cycle and Role of Components

CuAAC_Cycle Cu_II Cu(II)SO₄ Cu_I Cu(I)-Ligand Cu_II->Cu_I Reduction Ascorbate Sodium Ascorbate Ascorbate->Cu_I Cu_Acetylide Cu(I)-Acetylide Complex Cu_I->Cu_Acetylide + Alkyne Alkyne R₁-C≡CH Alkyne->Cu_Acetylide Azide R₂-N₃ Metallacycle Six-membered Copper Metallacycle Azide->Metallacycle Cu_Acetylide->Metallacycle + Azide Triazolide Copper Triazolide Metallacycle->Triazolide Ring Contraction Triazolide->Cu_I Regeneration Product 1,4-Triazole Product Triazolide->Product Protonolysis

Caption: The catalytic cycle for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This diagram illustrates the crucial role of each component. Sodium ascorbate reduces the Cu(II) precursor to the active Cu(I) state, which is stabilized by a ligand.[13] The Cu(I) catalyst then coordinates with the terminal alkyne to form a copper acetylide intermediate. This intermediate reacts with the azide in the rate-determining step to form a six-membered metallacycle, which then rearranges to a more stable copper triazolide.[19][20] Finally, protonolysis releases the 1,4-disubstituted triazole product and regenerates the active Cu(I) catalyst.[11]

Conclusion

Optimizing the copper catalyst concentration for the cycloaddition of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid requires a systematic approach that acknowledges the unique reactivity of the substrate. By understanding potential side reactions, employing stabilizing ligands, ensuring the presence of a reducing agent, and methodically titrating the catalyst concentration, researchers can achieve high yields and reproducible results. This guide provides the foundational knowledge and practical protocols to navigate the challenges and successfully implement this powerful reaction in drug discovery and chemical biology programs.

References

  • Organic & Biomolecular Chemistry. (2014, October 20). Copper-catalyzed regioselective synthesis of furan via tandem cycloaddition of ketone with an unsaturated carboxylic acid under air. RSC Publishing. DOI:10.1039/C4OB01320D. Retrieved from [Link]

  • PMC. (2022, June 17). Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. Retrieved from [Link]

  • ACS Publications. (2022, June 17). Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids | Organic Letters. Retrieved from [Link]

  • Chemical Reviews. (2021, January 14). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Retrieved from [Link]

  • PMC. (n.d.). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Carboxylic Acid-Promoted Copper(I)-Catalyzed Azide-Alkyne Cycloaddition. Retrieved from [Link]

  • RSC Publishing. (2021, January 27). Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support. Retrieved from [Link]

  • PMC. (2017, November 6). Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole. Retrieved from [Link]

  • Jena Bioscience. (2011, December 15). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Retrieved from [Link]

  • ACS Publications. (2022, July 15). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights | Organometallics. Retrieved from [Link]

  • ACS Publications. (2015, July 9). A Copper-Catalyzed Formal [3 + 2]-Cycloaddition for the Synthesis of All Different Aryl-Substituted Furans and Thiophenes | The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Synthesis of Furans via Copper-Catalyzed [4+1] Cycloaddition | Request PDF. Retrieved from [Link]

  • ResearchGate. (n.d.). Oxime " click " reaction between an aminooxy group and carbonyl groups. Retrieved from [Link]

  • ACS Publications. (2007, November 28). Copper-Catalyzed [4 + 1] Cycloadditions of α,β-Acetylenic Ketones with Diazoacetates to Form Trisubstituted Furans | The Journal of Organic Chemistry. Retrieved from [Link]

  • Journal of the American Chemical Society. (n.d.). Copper-Catalyzed Asymmetric [4+1] Cycloadditions of Enones with Diazo Compounds To Form Dihydrofurans. Retrieved from [Link]

  • Glen Research. (n.d.). Glen Report 22.12 - The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Retrieved from [Link]

  • Labinsights. (2024, September 23). A Comprehensive Guide to Click Chemistry Reaction. Retrieved from [Link]

  • Labinsights. (2024, October 22). A Comprehensive Guide to Click Chemistry Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Copper-Catalyzed Semi-Reduction of Alkynes. Retrieved from [Link]

  • PMC. (n.d.). Mechanistic Analysis and Optimization of the Copper-Catalyzed Enantioselective Intramolecular Alkene Aminooxygenation. Retrieved from [Link]

  • PMC. (n.d.). Copper-catalyzed click reaction on/in live cells. Retrieved from [Link]

  • ResearchGate. (n.d.). Carboxylic Acid-Promoted Copper(I)-Catalyzed Azide-Alkyne Cycloaddition | Request PDF. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Copper-Catalyzed Hydroalkylation of Terminal Alkynes. Retrieved from [Link]

  • Wiley Online Library. (2026, January 28). The Copper‐Catalyzed Azide–Alkyne Cycloaddition Reaction: Why Two Is Faster than One. Retrieved from [Link]

  • ACS Publications. (2015, January 26). Copper-Catalyzed Hydroalkylation of Terminal Alkynes. Retrieved from [Link]

  • Reddit. (2025, November 18). Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition). Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions for copper-catalyzed regio-and stereoselective borylcupration of internal alkynes a. Retrieved from [Link]

  • ResearchGate. (2026, March 10). The Copper‐Catalyzed Azide–Alkyne Cycloaddition Reaction: Why Two Is Faster than One. Retrieved from [Link]

  • Organic & Biomolecular Chemistry. (n.d.). Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update. RSC Publishing. Retrieved from [Link]

  • RSC Publishing. (2025, November 11). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. Retrieved from [Link]

  • PMC. (n.d.). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Retrieved from [Link]

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Resolving HPLC baseline separation issues for 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support resource for the High-Performance Liquid Chromatography (HPLC) analysis of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid. This guide is structured as a series of frequently asked questions (FAQs) to directly address common baseline and separation challenges encountered during method development and routine analysis. Our approach is to explain the scientific principles behind each problem, providing you with the rationale to make informed decisions and develop robust, reliable methods.

Understanding the Analyte

Before troubleshooting, it is crucial to understand the physicochemical properties of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid.

  • Structure: The molecule contains a furan-2-carboxylic acid core, making it acidic. It also possesses several polar functionalities, including the furan ring's oxygen atom and an oxime ether linkage. The propargyl group adds a degree of hydrophobicity.

  • Key Properties:

    • Acidic Nature: The carboxylic acid group is the primary ionizable center. The pKa of the parent compound, 2-furoic acid, is approximately 3.1.[1] Therefore, the mobile phase pH will be a critical parameter for controlling retention and peak shape.[2][3][4]

    • Polarity: The presence of multiple heteroatoms and the carboxylic acid group makes this a polar compound. This can lead to challenges with retention on standard reversed-phase columns.[5][6]

Troubleshooting Guides & FAQs

Q1: My peak for the analyte is showing significant tailing. What are the primary causes and how can I achieve a symmetrical peak?

Peak tailing is a common issue, often indicating undesirable secondary interactions or improper mobile phase conditions. A perfectly symmetric peak is rare, but excessive tailing can compromise resolution and integration accuracy.[7]

Primary Cause: Mobile Phase pH is too close to the analyte's pKa.

  • Expertise & Experience: When the mobile phase pH is within ±1.5 units of the analyte's pKa, the compound exists as a mixture of its ionized (more polar) and non-ionized (less polar) forms.[2][8] This equilibrium on the chromatographic timescale can lead to peak broadening and tailing. For an acidic compound like ours, operating at a pH well below the pKa ensures it is predominantly in its single, non-ionized form, leading to better peak shape and retention. This is a technique known as "ion suppression".[3]

  • Trustworthiness: A robust method avoids the steep part of the pH-retention curve, ensuring that minor fluctuations in mobile phase preparation do not cause significant changes in retention time or peak shape.[8]

Experimental Protocol: Mobile Phase pH Optimization

  • Estimate pKa: Start with the assumption that the analyte's pKa is ~3.1, similar to 2-furoic acid.[1]

  • Prepare Buffered Mobile Phases: Create two mobile phases. For both, the organic phase (Solvent B) will be Acetonitrile or Methanol. The aqueous phase (Solvent A) should be buffered.

    • Acidic Condition (Recommended): Prepare an aqueous buffer with a pH of 2.5. A 20 mM potassium phosphate buffer adjusted with phosphoric acid or a 0.1% formic acid solution are excellent starting points. This is more than 0.5 pH units below the estimated pKa.

    • Mid-Range Condition (for comparison): Prepare an aqueous buffer with a pH of 3.5.

  • Analyze the Sample: Inject the analyte using identical gradient conditions with both mobile phases.

  • Evaluate: Compare the peak shape (Tailing Factor or Asymmetry) from both runs. The chromatogram at pH 2.5 should exhibit a significantly sharper, more symmetrical peak.

Other Potential Causes & Solutions

CauseExplanationRecommended Action
Secondary Silanol Interactions Residual, un-capped silanol groups (-SiOH) on the silica surface of the column can interact with the polar groups on the analyte, causing tailing.Use a modern, high-purity, fully end-capped column. If tailing persists, consider a column with a different stationary phase, such as one with a polar-embedded group.[9]
Column Overload Injecting too much sample mass can saturate the stationary phase at the column inlet, leading to distorted, tailing peaks.[10]Reduce the injection volume or sample concentration by a factor of 5-10 and re-inject. If the peak shape improves, optimize the sample load.
Extra-Column Volume Excessive volume from tubing, fittings, or the detector flow cell can cause peak broadening and tailing.[11]Ensure all tubing is of the smallest appropriate internal diameter and cut to the minimum necessary length. Use low-volume fittings.
Q2: I am struggling with poor retention. The analyte peak elutes at or near the solvent front (void volume). How can I increase its retention time?

This is a frequent challenge for polar compounds on reversed-phase columns.[5] Insufficient retention prevents proper separation from impurities and leads to unreliable quantification.

Troubleshooting Workflow: Improving Analyte Retention

G start Poor Retention: Peak near void volume check_organic Is organic % in mobile phase > 5-10% at start? start->check_organic check_ph Is mobile phase pH > 4.0? check_organic->check_ph No solution_organic Decrease initial organic % to 2-5% or use a shallower gradient. check_organic->solution_organic Yes check_column Are you using a standard C18 column? check_ph->check_column No solution_ph Lower pH to ~2.5 using 0.1% Formic Acid or Phosphate Buffer. check_ph->solution_ph Yes solution_column Switch to a polar-compatible column (e.g., AQ-C18, Polar-Embedded, Phenyl). check_column->solution_column Yes

Caption: Decision tree for troubleshooting poor retention.

In-Depth Solutions

  • Reduce Mobile Phase Strength:

    • Expertise & Experience: In reversed-phase chromatography, water is the "weak" solvent and the organic modifier (acetonitrile/methanol) is the "strong" solvent. High initial organic content will cause polar analytes to elute very quickly. Starting with a low organic percentage (e.g., 2-5%) allows the analyte to partition onto the stationary phase and be retained.[12]

  • Control Analyte Ionization (pH):

    • Expertise & Experience: As discussed in Q1, pH is critical. When the carboxylic acid is ionized to its carboxylate form (at pH > pKa), it becomes highly polar and is repelled by the hydrophobic stationary phase, resulting in very poor retention.[3][4] By suppressing this ionization with an acidic mobile phase (pH ~2.5), the molecule becomes more hydrophobic and its retention time increases significantly.[8]

  • Select an Appropriate Stationary Phase:

    • Expertise & Experience: Standard C18 columns can suffer from "phase collapse" or dewetting in highly aqueous mobile phases (<5% organic), leading to a sudden loss of retention.[5] For polar analytes requiring these conditions, specialized columns are necessary.

    • Authoritative Grounding:

      • Aqueous C18 (e.g., ODS-AQ, HSS T3): These columns have modified surfaces that maintain wettability and provide reproducible retention even in 100% aqueous mobile phases.[5] They are an excellent first choice.

      • Polar-Embedded Phases (e.g., RP-Amide): These phases have a polar group (like an amide) embedded near the base of the alkyl chain. This provides an alternative interaction mechanism and improves retention for polar compounds.[9]

      • Phenyl Phases (e.g., Phenyl-Hexyl): The furan ring in the analyte can engage in π-π interactions with the phenyl rings of the stationary phase, offering a different selectivity and potentially increasing retention.[13][14]

Experimental Protocol: Scouting Gradient for Retention

  • Column: Select an appropriate column (e.g., Waters Atlantis T3, Phenomenex Luna Omega Polar C18, or similar, 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35 °C.

  • Gradient Program:

    • Start at 5% B for 1 minute.

    • Ramp to 95% B over 10 minutes.[12][15]

    • Hold at 95% B for 2 minutes.

    • Return to 5% B and re-equilibrate for 3 minutes.

  • Analyze: This "scouting gradient" will show where the analyte elutes. If it elutes too early, you can design a shallower gradient (e.g., 5-40% B over 10 minutes) to improve separation from other components.[15]

Q3: My baseline is drifting upwards during a gradient run. What is the cause and solution?

Baseline drift is a common artifact in gradient elution, often caused by differences in the UV absorbance of the mobile phase components.[16][17]

Troubleshooting Workflow: Baseline Drift in Gradient Elution

G start Baseline Drifting (Gradient Run) check_modifier Is UV-absorbing modifier (e.g., TFA, Formic Acid) in both Solvent A and B? start->check_modifier check_solvents Are solvents fresh, HPLC-grade, and degassed? check_modifier->check_solvents Yes solution_modifier Add the same concentration of modifier to both Solvent A and B. check_modifier->solution_modifier No check_equilibration Is the column fully equilibrated before injection (>10 column volumes)? check_solvents->check_equilibration Yes solution_solvents Prepare fresh mobile phase daily. Filter if necessary. check_solvents->solution_solvents No check_temp Is a column thermostat being used? check_equilibration->check_temp Yes solution_equilibration Increase equilibration time. check_equilibration->solution_equilibration No solution_temp Use a column oven set to a stable temperature (e.g., 35-40 °C). check_temp->solution_temp No

Sources

Technical Support Center: Optimizing pH Buffers for 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Core Principles of Stability: The Causality of pH Dynamics

As a bifunctional molecule, 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid presents unique challenges for aqueous formulation. Its stability and solubility are governed by two critical ionizable groups:

  • The Furan-2-carboxylic Acid Core: Furoic acid derivatives possess a pKa​ of approximately 3.16[1]. At an acidic pH, the carboxylic acid remains protonated, drastically reducing the molecule's aqueous solubility and leading to rapid precipitation[2].

  • The Alkoxyamine Linkage: The propargyloxyamino group (-NH-O-R) is susceptible to reversible C-ON or N-O bond homolysis. The homolysis rate constant ( kd​ ) is highly pH-dependent. Protonation of the alkoxyamine nitrogen under acidic conditions increases the polarity of the alkyl fragment, which can accelerate the degradation rate by up to 15- to 64-fold compared to neutral conditions[3][4].

Consequently, maintaining a strictly neutral pH is not merely a suggestion—it is a strict chemical requirement to prevent simultaneous precipitation and radical-mediated degradation.

pHDynamics Acidic Acidic pH (< 4.0) StateAcid Protonated Alkoxyamine & Furoic Acid Acidic->StateAcid Protonation Neutral Neutral pH (6.5 - 7.5) StateNeutral Neutral Alkoxyamine & Furoate Anion Neutral->StateNeutral Deprotonation (COOH) Alkaline Alkaline pH (> 9.0) StateAlk Deprotonated Alkoxyamine & Furoate Anion Alkaline->StateAlk Extreme Base OutcomeAcid Rapid Homolysis & Precipitation StateAcid->OutcomeAcid Acid Catalysis OutcomeNeutral Maximum Stability & High Solubility StateNeutral->OutcomeNeutral Optimal State OutcomeAlk Base-Catalyzed Degradation StateAlk->OutcomeAlk Oxidation Risk

Logical relationship between buffer pH, molecular protonation state, and compound stability.

Troubleshooting Guide & FAQs

Q1: My compound is precipitating out of solution immediately upon dilution. What went wrong? A1: This is a classic symptom of an overly acidic environment. Because the furan-2-carboxylic acid moiety has a pKa​ of ~3.16[1], dropping the buffer pH below 4.0 shifts the compound into its neutral, protonated state. This state has significantly lower aqueous solubility than the charged furoate anion[2]. Actionable Fix: Verify your buffer pH is exactly 7.4 before adding the compound. If you are dissolving the compound in unbuffered water, the compound's own acidity will lower the pH and trigger auto-precipitation. Always reconstitute in a pre-calibrated buffer.

Q2: I am observing rapid degradation of the compound during my overnight incubation at 37°C. How can I prevent this? A2: Alkoxyamines are known to undergo reversible homolysis (cleavage of the N-O bond)[3]. This degradation is thermally accelerated at 37°C, but it is fundamentally catalyzed by protons. If your pH drops, the protonation of the alkoxyamine nitrogen lowers the activation energy for homolysis, increasing the degradation rate exponentially[4]. Actionable Fix: Strictly maintain the pH at 7.4 using a robust buffer (e.g., 50 mM HEPES). Avoid acetate or citrate buffers. Ensure your buffer is degassed to remove dissolved oxygen, which can trap transient radicals and permanently degrade the molecule.

Q3: Can I use standard Phosphate-Buffered Saline (PBS) for long-term storage? A3: While PBS (pH 7.4) is acceptable for immediate downstream applications (like click-chemistry assays), phosphate ions can act as general acid-base catalysts for the hydrolysis of sensitive functional groups over extended periods. For long-term liquid storage, we recommend a non-nucleophilic, zwitterionic buffer like HEPES.

Q4: My CuAAC (Click Chemistry) reaction with the propargyl group is failing. Is the buffer to blame? A4: Yes, buffer selection is critical here. If your buffer contains primary amines (e.g., Tris buffer), it will compete for copper coordination, starving your click reaction of the Cu(I) catalyst. Furthermore, if the pH is too low, the alkoxyamine degrades before the click reaction can complete. Actionable Fix: Use a strictly amine-free buffer (HEPES) at pH 7.4, and ensure your Cu(I) catalyst is stabilized with a ligand like THPTA to prevent unwanted oxidation of the furan ring.

Quantitative Data: pH vs. Stability Profile

The following table summarizes the causal relationship between pH, the physical state of the molecule, and its functional half-life at room temperature (25°C).

Buffer pHDominant Molecular StateAqueous SolubilityEstimated Half-Life ( t1/2​ )Primary Degradation Pathway
< 3.0 Fully Protonated (Neutral)< 1 mg/mL (Precipitates)< 2 HoursAcid-catalyzed N-O homolysis[4]
4.5 - 5.5 Partially DeprotonatedModerate (~10 mg/mL)12 - 24 HoursMild homolysis & Furan oxidation
7.0 - 7.5 Furoate Anion (Charged)High (> 30 mg/mL)> 7 Days (Liquid)Stable (Optimal Window)
> 9.0 Fully DeprotonatedVery High< 24 HoursBase-catalyzed alkyne degradation

Self-Validating Experimental Protocol: Optimized Buffer Preparation

To ensure absolute trustworthiness in your assays, do not just mix and hope. Follow this self-validating workflow to prepare a 10 mM stock solution.

Step 1: Buffer Preparation & Calibration

  • Prepare a 50 mM HEPES buffer solution.

  • Adjust the pH to exactly 7.4 using 1M NaOH or HCl.

  • Self-Validation: Measure the pH at the exact temperature you intend to use the buffer (e.g., 25°C), as pKa​ values are temperature-dependent.

Step 2: Compound Reconstitution

  • Weigh the appropriate amount of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid.

  • Slowly add the pH 7.4 HEPES buffer while vortexing gently.

  • Self-Validation: Perform a visual inspection. The solution must be completely clear. Any turbidity indicates the pH has dropped locally; if so, micro-adjust with 0.1M NaOH until clear.

Step 3: Concentration Verification

  • Self-Validation: Take a 1:100 dilution and measure the UV-Vis absorbance. The furan ring provides a distinct chromophore at ~250 nm. Compare the absorbance against a known standard curve to verify the true dissolved concentration.

Step 4: Sterilization and Storage

  • Filter the solution through a 0.22 µm PTFE syringe filter (avoid nylon, which can bind small organic molecules).

  • Aliquot into single-use vials and store at -80°C. Avoid freeze-thaw cycles, which can induce localized pH shifts during ice crystal formation.

Workflow S1 1. Weigh Compound S2 2. Prepare HEPES Buffer S1->S2 S3 3. Adjust pH to 7.4 S2->S3 S4 4. Dissolve & Validate S3->S4 S5 5. Filter Sterilize S4->S5 S6 6. Aliquot at -80°C S5->S6

Step-by-step experimental workflow for the optimal preparation and storage of the compound.

References

  • Source: stenutz.
  • Source: acs.
  • Source: chemicalbook.
  • Source: acs.

Sources

Validation & Comparative

A Comparative Guide to Alkyne Linkers in Bioconjugation: 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid vs. Industry Standards

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern therapeutics and diagnostics, bioconjugation—the covalent linking of two molecules, at least one of which is a biomolecule—stands as a cornerstone technology. From antibody-drug conjugates (ADCs) that deliver potent cytotoxins directly to cancer cells to fluorescently labeled proteins that illuminate cellular pathways, the ability to precisely connect molecular entities is paramount. The humble linker, the bridge between these components, is a critical determinant of the final conjugate's success, influencing its stability, solubility, and biological activity.[1][2][3]

Among the most powerful tools for forging these connections is the azide-alkyne cycloaddition, a "click" reaction prized for its efficiency and specificity.[4] This guide provides an in-depth comparison of a novel furan-based terminal alkyne linker, 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid , against the established industry standards: simple terminal alkynes and the strained cyclooctynes DBCO and BCN. We will dissect their underlying chemistries, evaluate their performance trade-offs, and provide actionable experimental protocols to guide researchers in making the optimal linker choice for their specific application.

Section 1: A Profile of Alkyne Linkers for Bioconjugation

The choice of an alkyne linker dictates the entire conjugation strategy, from reaction conditions to biocompatibility. Here, we profile the key contenders.

The Novel Challenger: 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid

This linker is a composite structure, with each component contributing to its potential function and reactivity profile.

  • Terminal Alkyne: The propargyl group provides the reactive handle for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), one of the most robust and widely used click reactions.[5][6]

  • Furan Core: The central furan ring introduces rigidity. However, the furan moiety is known to be susceptible to oxidation, which can lead to ring-opening and the formation of a reactive keto-enal species.[7][8][9] This intrinsic reactivity presents both a significant stability challenge and a potential opportunity for dual-functionality, where the linker could also participate in oxidative cross-linking.[8][10][11]

  • Carboxylic Acid: This functional group serves as a versatile attachment point, readily reacting with primary amines (such as lysine residues on proteins) to form stable amide bonds.

  • Oxyamino Group: This functionality may influence the linker's spatial conformation and hydrophilicity.

Caption: Chemical structure of the furan-based alkyne linker.

The Industry Standards: A Trio of Proven Performers

Standard linkers are broadly divided into two categories based on their reaction mechanism: those requiring a copper catalyst and those that react spontaneously.

  • Simple Terminal Alkynes: These are the workhorses for CuAAC. Often incorporating flexible polyethylene glycol (PEG) chains, they are used to attach a simple alkyne handle to a biomolecule.[5] Their reaction with azides is highly efficient but absolutely dependent on a copper(I) catalyst.[12]

  • DBCO (Dibenzocyclooctyne): As a strained alkyne, DBCO reacts rapidly with azides via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) without the need for a catalyst.[13][14] This bioorthogonality makes it a premier choice for applications in living systems.[15][16] Its rigid, hydrophobic structure, however, can sometimes impact the solubility of the final conjugate.[17]

  • BCN (Bicyclo[6.1.0]nonyne): BCN is another strained alkyne for SPAAC that offers an excellent combination of high reactivity and improved hydrophilicity compared to DBCO, making it highly suitable for aqueous bioconjugations.[18][19][20]

Caption: Structures of representative standard alkyne linkers.

Section 2: Head-to-Head Comparison: Performance and Properties

The optimal linker choice hinges on a careful balance of reaction kinetics, biocompatibility, stability, and the desired physicochemical properties of the final conjugate.

Reaction Chemistry: The Copper Question

The most significant divergence between these linkers is their reaction mechanism. The furan linker and simple terminal alkynes utilize CuAAC, while DBCO and BCN employ SPAAC.

  • CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition): This reaction is exceptionally fast and high-yielding, forming a stable 1,4-disubstituted triazole ring.[6][12] However, its reliance on a copper(I) catalyst presents a major hurdle for in vivo applications, as copper ions can be toxic to cells and generate reactive oxygen species (ROS) that damage biomolecules.[21] The development of protective ligands, such as THPTA, has significantly improved the biocompatibility of CuAAC by chelating the copper and minimizing cellular damage, making it a viable option for controlled in vitro systems.[21][22]

  • SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition): SPAAC is a truly bioorthogonal reaction, proceeding rapidly at physiological temperature and pH without any catalyst.[23] The high ring strain of DBCO and BCN drives the reaction forward.[15][18] This "catalyst-free" nature makes SPAAC the gold standard for modifying biomolecules in living cells and whole organisms, where biocompatibility is non-negotiable.[16][23]

G cluster_cunc CuAAC Workflow cluster_spaac SPAAC Workflow A1 Azide Biomolecule D1 Triazole Conjugate A1->D1 B1 Terminal Alkyne Linker (e.g., Furan-linker) B1->D1 C1 Cu(I) Catalyst + Ligand (THPTA) C1->D1 Catalyzes A2 Azide Biomolecule D2 Triazole Conjugate A2->D2 B2 Strained Alkyne Linker (DBCO or BCN) B2->D2 C2 Catalyst-Free (Physiological Conditions) C2->D2

Caption: Comparison of CuAAC and SPAAC reaction workflows.

Linker Stability: The Furan Dilemma

A linker must be stable throughout purification, storage, and its final application. Here, the furan core introduces a significant variable.

  • Furan Linker: Furan and its derivatives are susceptible to decomposition in the presence of oxygen and light, often via a Diels-Alder cycloaddition with singlet oxygen.[24][25][26] This inherent instability is a major concern for creating robust bioconjugates intended for long-term studies or therapeutic use. While strategies like benzannulation can stabilize the furan ring, the structure lacks such modifications.[26] This instability could lead to gradual degradation of the conjugate and loss of function.

  • Standard Linkers: DBCO, BCN, and simple alkyl/PEG-based terminal alkynes are chemically robust. DBCO can be sensitive to prolonged storage in solution where it may oxidize, but in its solid form and in final conjugates, it is highly stable.[27] BCN and simple alkynes are exceptionally stable under a wide range of physiological and storage conditions.

Physicochemical Impact: Solubility and Conformation

The linker is not merely a connection; it becomes an integral part of the bioconjugate and can profoundly influence its behavior.

  • Hydrophilicity: Many therapeutic payloads and fluorescent dyes are hydrophobic, and their conjugation to proteins can induce aggregation, leading to poor pharmacokinetics and immunogenicity.[28] Linkers containing hydrophilic PEG chains are a well-established strategy to enhance the water solubility and stability of the final conjugate.[29][30][31]

    • The furan linker is relatively hydrophobic. While the oxyamino and carboxylic acid groups add some polarity, it lacks a substantial hydrophilic component like a long PEG chain.

    • DBCO is also quite hydrophobic.

    • BCN is noted for its higher hydrophilicity relative to other cyclooctynes.[19]

    • Simple terminal alkynes are frequently synthesized with PEG spacers of varying lengths (e.g., PEG4, PEG12) to precisely tune the hydrophilicity of the final product.[31]

  • Rigidity and Flexibility: The conformation of a linker can affect the function of the attached biomolecule.[2][32]

    • The furan linker's aromatic core imparts a rigid, defined geometry. This can be advantageous for maintaining a specific distance between two components but may also introduce unfavorable steric hindrance.

    • Standard linkers, particularly those with PEG spacers , are highly flexible. This flexibility can prevent the linker from interfering with protein folding and function and allows the conjugated payload to adopt an optimal orientation.[2][3]

Summary of Key Comparison Metrics
Feature5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acidStandard Terminal AlkyneDBCO LinkerBCN Linker
Reaction Type CuAAC (Copper-Catalyzed)CuAAC (Copper-Catalyzed)SPAAC (Strain-Promoted)SPAAC (Strain-Promoted)
Catalyst Required Yes (Copper I)Yes (Copper I)NoNo
Biocompatibility Moderate (Catalyst toxicity is a concern)[21]Moderate (Catalyst toxicity is a concern)[21]Excellent (Bioorthogonal)[23]Excellent (Bioorthogonal)[19]
Core Stability Low (Furan ring susceptible to oxidation)[24][25]HighHigh (Stable core)High (Stable core)
Relative Kinetics Very Fast (Catalyst-dependent)Very Fast (Catalyst-dependent)Extremely FastVery Fast
Hydrophilicity Low to ModerateTunable (with PEG spacers)[31]LowModerate to High[19]
Flexibility Rigid Furan CoreFlexible (with PEG spacers)Rigid Dibenzo CoreRigid Bicyclo Core
Primary Use Case In vitro conjugation, potentially dual-mode applicationsGeneral in vitro conjugation, material scienceLive-cell imaging, in vivo studies, ADCsLive-cell imaging, aqueous conjugations

Section 3: Experimental Methodologies

The trustworthiness of any bioconjugation protocol lies in its reproducibility and the inclusion of validation steps. Below are generalized, self-validating protocols for CuAAC and SPAAC.

Protocol: Protein Conjugation via CuAAC

This protocol is applicable to the furan linker or any other terminal alkyne linker bearing a carboxylic acid. It involves a two-stage process: (1) Amide coupling of the linker to the protein, and (2) The CuAAC click reaction.

Materials:

  • Alkyne-linker with COOH group (e.g., Furan-linker)

  • Protein with accessible lysine residues (e.g., BSA, ~1 mg/mL in PBS pH 7.4)

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and Sulfo-NHS (N-hydroxysulfosuccinimide)

  • Azide-modified molecule (e.g., Azide-PEG4-Fluorophore)

  • Copper(II) Sulfate (CuSO4)

  • THPTA ligand

  • Sodium Ascorbate (freshly prepared 100 mM solution)

  • Spin desalting columns (e.g., Zeba™, 7K MWCO)

Procedure:

  • Linker Activation & Protein Labeling:

    • Dissolve the alkyne-linker, EDC, and Sulfo-NHS in anhydrous DMSO to 100 mM.

    • To your protein solution, add a 20-fold molar excess of the activated linker solution. The final DMSO concentration should not exceed 10% (v/v).

    • Incubate at room temperature for 1 hour.

    • Remove excess, unreacted linker using a spin desalting column, exchanging the buffer back to PBS.

  • CuAAC Reaction:

    • Prepare the catalyst premix: In an Eppendorf tube, mix CuSO4 and THPTA in a 1:5 molar ratio in water.

    • To your alkyne-labeled protein, add a 5-fold molar excess of the azide-modified molecule.

    • Add the CuSO4/THPTA catalyst premix to a final concentration of 1 mM Copper.

    • Initiate the reaction by adding freshly prepared sodium ascorbate to a final concentration of 5 mM.

    • Incubate at room temperature for 1-2 hours, protected from light if using a fluorophore.

  • Purification and Validation:

    • Purify the final conjugate from excess reagents using a spin desalting column or size-exclusion chromatography.

    • Validation: Analyze the product using SDS-PAGE. A successful conjugation will show a shift in the molecular weight of the protein band. For fluorescent conjugates, visualize the gel under UV light before coomassie staining to confirm the presence of the fluorophore on the protein band. Further characterization can be performed with mass spectrometry.

Protocol: Protein Conjugation via SPAAC

This protocol uses a pre-activated NHS-ester of a strained alkyne for a direct, one-step labeling and subsequent catalyst-free click reaction.

Materials:

  • DBCO-NHS or BCN-NHS ester

  • Protein with accessible lysine residues (~1 mg/mL in PBS pH 8.0)

  • Azide-modified molecule

  • Spin desalting columns

Procedure:

  • Protein Labeling with Strained Alkyne:

    • Dissolve the DBCO-NHS or BCN-NHS ester in anhydrous DMSO to 10 mM.

    • Add a 10- to 20-fold molar excess of the NHS ester solution to the protein solution. Ensure the reaction buffer is at a slightly alkaline pH (7.5-8.5) to facilitate the reaction with primary amines.

    • Incubate at room temperature for 60 minutes.[27]

    • Quench the reaction by adding Tris buffer to a final concentration of 50 mM and incubate for 15 minutes.

    • Remove excess linker using a spin desalting column.

  • Catalyst-Free Click Reaction:

    • To the purified, alkyne-labeled protein, add a 3- to 5-fold molar excess of the azide-modified molecule.

    • Incubate at room temperature for 2-4 hours, or overnight at 4°C.[27] The reaction is often complete within 1-2 hours due to the fast kinetics of SPAAC.

  • Purification and Validation:

    • Purify the final conjugate using a spin desalting column.

    • Validation: Analyze via SDS-PAGE and/or mass spectrometry as described in the CuAAC protocol.

Section 4: Conclusion and Strategic Recommendations

The choice between the novel 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid and standard alkyne linkers is a strategic decision dictated by the experimental context.

  • Standard Strained Alkynes (DBCO, BCN) remain the undisputed champions for applications requiring high biocompatibility. Their catalyst-free SPAAC mechanism is essential for live-cell labeling, in vivo imaging, and the development of next-generation therapeutics where cellular toxicity is a primary concern. BCN is often favored in aqueous systems for its superior hydrophilicity.[19]

  • Standard Terminal Alkynes are ideal for robust, cost-effective in vitro conjugations where the use of a copper catalyst is manageable. Paired with modern ligands like THPTA, CuAAC offers incredible speed and efficiency for creating tool compounds, diagnostic reagents, and functionalized materials.[21][22]

  • The Furan-Based Alkyne Linker , as presented, faces a significant challenge due to the inherent instability of the furan core.[24][25] For standard bioconjugation applications where stability is critical, it is a high-risk choice compared to the proven reliability of standard linkers. Its utility may lie in more niche applications where its unique properties can be exploited. For example, it could be explored as a dual-mode linker: first, conjugation via CuAAC, followed by a triggered covalent cross-linking to a nearby nucleophile through targeted oxidation of the furan ring.[8][11] This, however, requires significant validation and is outside the scope of a simple, stable linkage.

For researchers and drug developers, the path forward is clear: for biocompatible applications, the reliability and safety of SPAAC linkers like DBCO and BCN are unparalleled. For efficient in vitro work, terminal alkynes coupled with modern CuAAC protocols provide a powerful platform. Novel structures like the furan-based linker, while intellectually interesting, should be approached with caution and a clear understanding of their potential liabilities until extensive experimental data can validate their stability and performance in a given biological system.

References

A complete list of all sources cited within this guide is provided below for verification and further reading.

Click to expand Reference List
  • Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids. RSC Chemical Biology.
  • DBCO linkers - Conju-Probe: Enable Bioconjug
  • BCN-endo-PEG7-maleimide | ADC Linker - BOC Sciences. BOC Sciences.
  • What is BCN：A Versatile Bioconjug
  • Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC)
  • DNA Compatible Oxidization and Amidation of Terminal Alkynes | Bioconjugate Chemistry.
  • DBCO PEG | SPAAC Click PEG Linkers for Bioconjugation - Precise PEG LLC. Precise PEG LLC.
  • BCN Linkers | Conju-Probe | Enable Bioconjug
  • BCN-C2-BCN (exo)
  • Terminal Alkyne Reagents | Vector Labs. Vector Labs.
  • DBCO Linkers | Conju-Probe | Enable Bioconjug
  • DBCO Linker, DBCO Reagents - BroadPharm. BroadPharm.
  • Utilization of alkyne bioconjugations to modulate protein function - PMC - NIH.
  • Conjugation of antibodies with DBCO and downstream copper-free click chemistry reaction. lumiprobe.com.
  • Hydrophilic vs. Hydrophobic PEG Linkers in Drug Design - PurePEG. PurePEG.
  • Conjugation of Alkyne- or Azide-modified Proteins with Dye Azides or Alkynes - Lumiprobe. Lumiprobe.
  • Optimizing the stability of single-chain proteins by linker length and composition mutagenesis - PMC.
  • A Look At: “Fusion Protein Linkers: Property, Design and Functionality”. ARVYS Proteins, Inc..
  • Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjug
  • Furan Photo-Oxidation Based Click Reactions: Labeling, Crosslinking and Conjugation of Peptides and Oligonucleotides under Physi - TCI Chemicals. TCI Chemicals.
  • BCN PEG, BCN Reagents | BroadPharm. BroadPharm.
  • Continuing Momentum in Bioconjugate Therapeutics with Advanced Linker Chemistry. Biorasi.
  • Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition - MDPI. MDPI.
  • How to Choose Proper PEG Linkers for Bioconjugation: Hints and Best Practices. Precise PEG.
  • Linker-Engineered Tyrosine-Azide Coatings for Stable Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Functionalization - PubMed.
  • (PDF) Recent Advances in Conjugated Furans - ResearchGate.
  • The Effects of Linker Length and Flexibility on Fc-Fusion Proteins - Harvard DASH. Harvard University.
  • Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC.
  • Furan-modified peptides for crosslinking to GPCRs. Ghent University Library.
  • An analysis of protein domain linkers: their classification and role in protein folding - Oxford Academic. Oxford University Press.
  • Hydrophilic Sequence-Defined Cross-Linkers for Antibody–Drug Conjugates | Bioconjugate Chemistry - ACS Publications.
  • Linkers in the structural biology of protein–protein interactions - PMC.
  • Copper-Catalyzed Azide–Alkyne Cycloaddition-Oriented Multifunctional Bio-Orthogonal Linker BPPA: Design, Synthesis and Evaluation - PMC.
  • Application of strain-promoted azide-alkyne cycloaddition and tetrazine ligation to targeted Fc-drug conjugates - PubMed.
  • Photocatalytic copper-catalyzed azide–alkyne cycloaddition click reaction with Cu(ii) coordination polymer - RSC Publishing. Royal Society of Chemistry.
  • New Alkyne and Amine Linkers for Versatile Multiple Conjugation of Oligonucleotides | ACS Omega - ACS Publications.
  • Traceless linkers used for reversible protein–polymer conjugations - RSC Publishing. Royal Society of Chemistry.
  • Furan Oxidation Based Cross-Linking: A New Approach for the Study and Targeting of Nucleic Acid and Protein Interactions | Request PDF - ResearchGate.
  • Click Chemistry Azide-Alkyne Cycloaddition. Organic-Chemistry.org.
  • Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier - Organic & Biomolecular Chemistry (RSC Publishing). Royal Society of Chemistry.
  • (PDF) Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization - ResearchGate.
  • Recent Advances in Conjugated Furans - PubMed.
  • Protocol for Azide-Alkyne Click Chemistry - BroadPharm. BroadPharm.
  • Furan Cross-Linking Technology for Investigating GPCR-Ligand Interactions - PubMed.
  • Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies - ACS Publications.
  • Benzannulation of furan: a strategy for stable and high-performance furan-containing giant electron acceptor with efficiency exceeding 20% - Energy & Environmental Science (RSC Publishing). Royal Society of Chemistry.
  • Well‐established alkyne‐linker approaches for cysteine functionalization. - ResearchGate.
  • Furan-Conjugated Tripeptides as Potent Antitumor Drugs - MDPI. MDPI.
  • Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC.

Sources

A Comparative Guide to Validating Protein Labeling Efficiency of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid Conjugates

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the ability to specifically and efficiently label proteins is paramount for applications ranging from diagnostics and imaging to the development of antibody-drug conjugates (ADCs). The emergence of bifunctional reagents offers a versatile platform for multi-step labeling strategies. This guide provides an in-depth technical comparison of protein labeling using a novel bifunctional linker, 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid, against established labeling methodologies. We will delve into the experimental validation of labeling efficiency, providing both the theoretical framework and practical protocols to empower your research.

Introduction: The Power of Bifunctional Linkers

Bifunctional linkers are chemical entities that possess two different reactive groups, allowing for the sequential or orthogonal conjugation of multiple molecules. The subject of this guide, 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid, is a prime example of such a reagent. While direct literature on this specific compound is emerging, its structure strongly suggests a dual-modality for protein modification:

  • Amine-Reactive Carboxylic Acid: The furan-2-carboxylic acid moiety can be activated, most commonly as an N-hydroxysuccinimide (NHS) ester, to react with primary amines on the protein surface, such as the ε-amino group of lysine residues.[1][2][3]

  • Bioorthogonal Handles: The molecule incorporates two key bioorthogonal groups:

    • An alkyne (prop-2-yn-1-yloxy), which is a cornerstone of "click chemistry."[4][5] This allows for a highly specific and efficient secondary reaction with azide-containing molecules, such as fluorescent probes, biotin, or drug payloads, via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[6][7]

    • An aminooxy group, which can participate in oxime ligation with molecules containing an aldehyde or ketone.[6]

This guide will focus on the initial amine-reactive labeling step and the subsequent validation of the incorporation of the alkyne handle, comparing this strategy to traditional single-functional labeling reagents.

Comparative Analysis of Protein Labeling Strategies

The choice of labeling chemistry is a critical decision in any bioconjugation workflow. Below is a comparison of the proposed labeling strategy using an activated 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid (activated furan-alkyne) with two of the most common methods: NHS esters and maleimides.

FeatureActivated Furan-Alkyne (via NHS ester)Standard NHS EsterMaleimide
Target Residue Primary amines (Lysine, N-terminus)Primary amines (Lysine, N-terminus)Thiol groups (Cysteine)
Reaction pH 7.2 - 8.57.2 - 8.56.5 - 7.5
Reaction Speed 30 min - 2 hours at RT30 min - 2 hours at RT1 - 4 hours at RT
Specificity Moderately specific; labels multiple accessible aminesModerately specific; labels multiple accessible aminesHighly specific for free cysteines
Key Advantage Introduces a bioorthogonal alkyne handle for secondary labelingSimple, robust, and widely applicableSite-specific labeling possible
Key Limitation Heterogeneous labeling populationHeterogeneous labeling populationRequires an accessible free cysteine, which may not be present or may disrupt protein structure if engineered.
Downstream Applications Click chemistry, oxime ligationDirect conjugation of the labelThiol-specific modifications

Experimental Validation of Labeling Efficiency

Validating the efficiency of protein labeling is a critical step to ensure the reliability and reproducibility of your experiments. Here, we present a series of detailed protocols to quantify the conjugation of our activated furan-alkyne reagent to a model protein, such as bovine serum albumin (BSA).

Part 1: Activation of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid and Protein Conjugation

The carboxylic acid of the furan linker must first be activated to an NHS ester to enable reaction with primary amines on the protein.

Protocol 1: NHS Ester Activation and Protein Labeling

  • Reagent Preparation:

    • Dissolve 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid in anhydrous Dimethylformamide (DMF) to a final concentration of 100 mM.

    • Prepare a fresh solution of N,N'-Dicyclohexylcarbodiimide (DCC) and N-Hydroxysuccinimide (NHS) in anhydrous DMF, each at a concentration of 120 mM.

  • Activation Reaction:

    • In a clean, dry microfuge tube, mix equal volumes of the furan-carboxylic acid solution and the DCC/NHS solution.

    • Incubate the reaction for 4 hours at room temperature with gentle mixing to form the NHS ester.

    • Centrifuge the reaction mixture at 10,000 x g for 5 minutes to pellet the dicyclohexylurea (DCU) byproduct. Carefully collect the supernatant containing the activated furan-alkyne-NHS ester.

  • Protein Preparation:

    • Dissolve the model protein (e.g., BSA) in a suitable buffer, such as 0.1 M sodium phosphate buffer, pH 8.0, to a final concentration of 1-5 mg/mL.

  • Conjugation Reaction:

    • Add the activated furan-alkyne-NHS ester solution to the protein solution at a 10- to 20-fold molar excess.

    • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.

  • Purification:

    • Remove the unreacted labeling reagent and byproducts by size-exclusion chromatography (e.g., a desalting column) or dialysis against a suitable buffer (e.g., PBS, pH 7.4).

Workflow for Protein Labeling with Activated Furan-Alkyne

G cluster_activation Activation of Furan-Alkyne cluster_conjugation Protein Conjugation cluster_purification Purification furan_acid 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid activated_ester Activated Furan-Alkyne-NHS Ester furan_acid->activated_ester 4h, RT dcc_nhs DCC + NHS in DMF dcc_nhs->activated_ester labeled_protein Alkyne-Labeled Protein activated_ester->labeled_protein 2h, RT protein Protein (e.g., BSA) in pH 8.0 buffer protein->labeled_protein purification Size-Exclusion Chromatography or Dialysis labeled_protein->purification purified_protein Purified Alkyne-Labeled Protein purification->purified_protein

Caption: Workflow for the activation and conjugation of the furan-alkyne reagent to a protein.

Part 2: Quantification of Labeling Efficiency

Once the protein is labeled and purified, the next crucial step is to determine the degree of labeling (DOL), which is the average number of linker molecules conjugated per protein molecule.

Method 1: SDS-PAGE Analysis

Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) provides a simple, qualitative assessment of labeling. A successful conjugation will result in a slight increase in the molecular weight of the protein, leading to a shift in its migration on the gel. For a more quantitative analysis, a secondary "click" reaction with a fluorescent azide can be performed.

Protocol 2: Fluorescent "Click" Reaction and SDS-PAGE Analysis

  • Click Reaction:

    • To the purified alkyne-labeled protein (1 mg/mL in PBS), add a 10-fold molar excess of an azide-functionalized fluorophore (e.g., Azide-Fluor 488).

    • Prepare a fresh solution of copper(II) sulfate (CuSO₄) and a copper-stabilizing ligand such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) at a 1:5 molar ratio in water.

    • Add the CuSO₄/THPTA solution to the protein-azide mixture to a final copper concentration of 1 mM.

    • Initiate the reaction by adding a fresh solution of a reducing agent, such as sodium ascorbate, to a final concentration of 5 mM.

    • Incubate the reaction for 1 hour at room temperature, protected from light.

  • SDS-PAGE:

    • Mix the "clicked" protein sample with SDS-PAGE loading buffer and run on a polyacrylamide gel.

    • Include lanes with the unlabeled protein as a negative control.

  • Visualization:

    • Visualize the gel using a fluorescence imager at the appropriate excitation and emission wavelengths for the chosen fluorophore.

    • Subsequently, stain the gel with a total protein stain (e.g., Coomassie Blue) to visualize all protein bands.

  • Analysis:

    • The presence of a fluorescent band at a slightly higher molecular weight than the unlabeled control confirms successful labeling. Densitometry can be used to estimate the labeling efficiency by comparing the intensity of the fluorescent band to the total protein stain.

Workflow for "Click" Reaction and SDS-PAGE Analysis

G alkyne_protein Alkyne-Labeled Protein clicked_protein Fluorescently Labeled Protein alkyne_protein->clicked_protein Click Reaction (1h, RT) azide_fluor Azide-Fluorophore azide_fluor->clicked_protein cu_catalyst CuSO₄/THPTA + Sodium Ascorbate cu_catalyst->clicked_protein sds_page SDS-PAGE clicked_protein->sds_page fluorescence_imaging Fluorescence Imaging sds_page->fluorescence_imaging coomassie_stain Coomassie Staining sds_page->coomassie_stain

Caption: Workflow for the fluorescent tagging and SDS-PAGE analysis of the alkyne-labeled protein.

Method 2: Mass Spectrometry

Mass spectrometry (MS) provides a highly accurate and quantitative method to determine the degree of labeling. Electrospray ionization mass spectrometry (ESI-MS) can be used to measure the mass of the intact protein before and after labeling.

Protocol 3: Mass Spectrometry Analysis

  • Sample Preparation:

    • Prepare samples of the unlabeled and labeled protein at a concentration of approximately 1 mg/mL in a buffer compatible with MS analysis (e.g., 20 mM ammonium bicarbonate).

  • MS Analysis:

    • Analyze the samples by ESI-MS. The mass spectrometer will generate a spectrum of mass-to-charge (m/z) ratios.

  • Data Analysis:

    • Deconvolute the raw data to determine the molecular weight of the protein species present in the sample.

    • The mass of the unlabeled protein will serve as a reference. The mass of the labeled protein will be increased by the mass of the conjugated furan-alkyne linker.

    • The resulting spectrum may show a distribution of peaks corresponding to the unlabeled protein and protein molecules with one, two, three, or more linkers attached. The average degree of labeling can be calculated from this distribution.

Expected Data:

Protein SpeciesTheoretical Mass (Da)Observed Mass (Da)
Unlabeled BSA~66,430~66,430
BSA + 1 linker~66,625~66,625
BSA + 2 linkers~66,820~66,820
BSA + 3 linkers~67,015~67,015
.........

(Note: The mass of the 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid linker is approximately 195.19 Da. The exact mass will vary slightly depending on the specific isotopic composition.)

Conclusion

The validation of protein labeling efficiency is a non-negotiable step in any bioconjugation workflow. The use of a bifunctional linker like 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid offers the advantage of introducing a bioorthogonal handle for subsequent modifications, expanding the versatility of protein labeling. By employing a combination of techniques such as SDS-PAGE with fluorescent click chemistry and mass spectrometry, researchers can confidently and accurately quantify the degree of labeling, ensuring the production of well-characterized and reliable bioconjugates for their downstream applications.

References

  • Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. [Link]

  • Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of oximes and hydrazones. Bioorganic & medicinal chemistry, 16(12), 6323–6333. [Link]

  • Lomant, A. J., & Fairbanks, G. (1976). Chemical probes of extended biological structures: synthesis and properties of the cleavable protein cross-linking reagent [35S]dithiobis(succinimidyl propionate). Journal of molecular biology, 104(1), 243–261. [Link]

  • Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie International Edition in English, 48(38), 6974–6998. [Link]

  • Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise Huisgen cycloaddition process: copper(I)-catalyzed regioselective "ligation" of azides and terminal alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. [Link]

  • Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click cycloaddition reactions in chemical biology. Chemical Society reviews, 39(4), 1272–1279. [Link]

  • SiChem. (n.d.). Click Chemistry. [Link]

  • Dirks, A. J., et al. (2008). From DNA cross-linking to peptide labeling: on the versatility of the furan-oxidation–conjugation strategy. Chemical Communications, (48), 6522-6524. [Link]

  • Poelvoorde, P. V., et al. (2025). Profiling the Cellular Surfaceome by Furan-Based Protein Biotinylation. Journal of Proteome Research. [Link]

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Comparative Cytotoxicity of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid in Mammalian Cell Lines: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The furan nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The inherent reactivity of the furan ring, often leading to the formation of electrophilic intermediates upon metabolic activation, is a double-edged sword, contributing to both therapeutic efficacy and potential cytotoxicity.[3][4] This guide provides a comprehensive framework for evaluating the comparative cytotoxicity of a novel furan derivative, 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid, in mammalian cell lines. While direct experimental data for this specific molecule is not yet publicly available, this document will leverage existing knowledge on structurally related furan-2-carboxylic acid and aminofuran derivatives to propose a robust testing strategy.[5][6] We will detail the experimental design, methodologies, and data interpretation necessary for a thorough cytotoxicological assessment, providing researchers with the tools to contextualize the compound's activity within the broader landscape of furan-based therapeutics.

The central hypothesis is that the cytotoxicity of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid will be cell-line dependent and influenced by its metabolic activation. The propargyloxyamino substituent at the 5-position is of particular interest, as it may modulate the electronic properties of the furan ring and influence its interaction with cellular macromolecules. This guide will outline the necessary experiments to test this hypothesis, comparing the title compound against a panel of relevant cancer and non-cancerous cell lines.

Comparative Landscape: Cytotoxicity of Furan Derivatives

A review of the literature reveals that the cytotoxic potential of furan derivatives can vary significantly based on their substitution patterns. For instance, some furan-containing compounds exhibit potent anticancer activity with IC50 values in the low micromolar, and even nanomolar, range against various human cancer cell lines.[5] Conversely, other derivatives show selective toxicity, with higher IC50 values against normal cell lines compared to their cancerous counterparts.[5] The following table summarizes the reported cytotoxic activities of various furan derivatives, providing a basis for comparison for our target compound.

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
Furan-fused ChalconeHL60 (Promyelocytic Leukemia)17.2[7]
Pyridine carbohydrazide derivativeMCF-7 (Breast Cancer)4.06[5]
N-phenyl triazinone derivativeMCF-7 (Breast Cancer)2.96[5]
Furopyridone derivative 4cKYSE70 (Esophageal Cancer)~0.655 µg/mL[8]
(E)-5-(Bromomethylene)furan-2-(5H)-onePC-3 (Prostate Cancer)0.93[9]
3,4-dibromofuran-2-(5H)-oneHCT-116 (Colon Cancer)0.4[9]
Furan-based VEGFR-2 Inhibitor (7b)A549 (Non-Small Cell Lung Cancer)6.66[10]
Furan-based VEGFR-2 Inhibitor (7b)HT-29 (Colon Cancer)8.51[10]

Note: The data presented is a compilation from multiple studies and direct comparison between different studies should be made with caution due to variations in experimental conditions.[7]

Proposed Experimental Workflow for Cytotoxicity Assessment

To comprehensively evaluate the cytotoxicity of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid, a multi-assay approach is recommended. This strategy allows for the elucidation of different aspects of cell death and provides a more complete picture of the compound's effects.[11]

G cluster_0 Phase 1: Initial Viability Screening cluster_1 Phase 2: Mechanistic Elucidation cluster_2 Phase 3: Comparative Analysis A Prepare Stock Solution of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid C Perform MTT Assay (Dose-response and time-course) A->C B Select and Culture Mammalian Cell Lines (e.g., HeLa, A549, MCF-7, and a non-cancerous line like MCF-10A) B->C D Determine IC50 Values C->D E Lactate Dehydrogenase (LDH) Assay (To assess membrane integrity) D->E F Apoptosis vs. Necrosis Assay (e.g., Annexin V/PI Staining) D->F G Cell Cycle Analysis (Flow Cytometry) D->G H Compare IC50 values with known furan derivatives and standard chemotherapeutics D->H I Analyze Mechanistic Data to Propose Mode of Action E->I F->I G->I

Caption: Proposed experimental workflow for assessing the cytotoxicity of the target compound.

Detailed Experimental Protocols

Cell Culture and Compound Preparation

  • Cell Lines: A panel of human cancer cell lines should be selected, for instance, HeLa (cervical cancer), A549 (lung cancer), and MCF-7 (breast cancer). It is also crucial to include a non-cancerous cell line, such as MCF-10A (normal breast epithelial cells), to assess selectivity.[5] All cell lines should be maintained in their recommended culture media supplemented with fetal bovine serum and antibiotics, and incubated in a humidified atmosphere at 37°C with 5% CO₂.

  • Compound Preparation: A stock solution of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid should be prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO), at a high concentration. Serial dilutions are then made in the culture medium to achieve the desired final concentrations for the assays. A vehicle control (medium with the same concentration of DMSO) must be included in all experiments.

MTT Assay for Cell Viability

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[11][12]

  • Principle: Viable cells with active mitochondrial dehydrogenases can convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals.[7] The amount of formazan produced is proportional to the number of living cells.

  • Protocol:

    • Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.[7]

    • Compound Treatment: Remove the old medium and add fresh medium containing various concentrations of the test compound. Incubate for 24, 48, and 72 hours.

    • MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

    • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO or isopropanol, to dissolve the formazan crystals.[7]

    • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

    • Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting cell viability against the compound concentration and fitting the data to a dose-response curve.

Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

The LDH assay is a widely used method to quantify cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[11][13]

  • Principle: LDH is a stable cytosolic enzyme that is released upon plasma membrane damage. The released LDH can be quantified by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.[12]

  • Protocol:

    • Follow the same cell seeding and compound treatment steps as the MTT assay.

    • Sample Collection: After the treatment period, carefully collect the cell culture supernatant.

    • LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.

    • Incubation: Incubate the plate at room temperature, protected from light, for the recommended time.

    • Absorbance Measurement: Measure the absorbance at the specified wavelength (usually around 490 nm).

    • Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a detergent to achieve maximum LDH release).

Apoptosis and Necrosis Determination by Annexin V/Propidium Iodide (PI) Staining

To distinguish between different modes of cell death, flow cytometry with Annexin V and PI staining is a powerful technique.[5]

  • Principle: Annexin V has a high affinity for phosphatidylserine, which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

  • Protocol:

    • Treat cells with the test compound at its IC50 concentration for a predetermined time.

    • Cell Harvesting: Harvest the cells (both adherent and floating) and wash them with cold phosphate-buffered saline (PBS).

    • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

    • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) can be distinguished based on their fluorescence.

Potential Mechanisms of Furan Cytotoxicity

The cytotoxicity of furan-containing compounds is often linked to their metabolic activation by cytochrome P450 enzymes.[3] This process can generate reactive intermediates, such as epoxides or cis-enediones, which can then form adducts with cellular nucleophiles like proteins and DNA, leading to cellular damage and toxicity.[3]

G cluster_0 Metabolic Activation and Cytotoxicity A Furan Derivative B Cytochrome P450 (Metabolic Activation) A->B C Reactive Electrophilic Intermediate (e.g., cis-2-butene-1,4-dial) B->C D Cellular Nucleophiles (Proteins, DNA) C->D E Adduct Formation D->E F Cellular Dysfunction and Stress E->F G Apoptosis/Necrosis F->G

Caption: Putative mechanism of furan-induced cytotoxicity.

Conclusion

This guide provides a comprehensive framework for the systematic evaluation of the comparative cytotoxicity of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid. By employing a multi-assay approach and comparing the results with existing data for other furan derivatives, researchers can gain valuable insights into the compound's potential as a therapeutic agent and its underlying mechanisms of action. The detailed protocols and the rationale behind the experimental choices are intended to ensure scientific rigor and the generation of reliable and reproducible data. The findings from these studies will be crucial for the further development and potential clinical application of this novel furan derivative.

References

  • Comparative Cytotoxicity of Furan and Aniline Derivatives on Cancer Cell Lines: A Review - Benchchem. (n.d.).

  • Al-Ostath, A., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules, 27(8), 2568. Retrieved from [Link]

  • Li, Y., et al. (2024). Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer. Molecules, 29(18), 4293. Retrieved from [Link]

  • Singhal, M., Shaha, S., & Katsikogianni, M. (2024). Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches. In [Book Title]. IntechOpen.

  • Simple 2(5 H )-furanone derivatives with selective cytotoxicity towards non-small cell lung cancer cell line A549 – Synthesis, structure-activity relationship and biological evaluation. (n.d.). ResearchGate. Retrieved from [Link]

  • Peterson, L. A. (2000). Mechanisms of Furan-Induced Toxicity and Carcinogenicity. Grantome. Retrieved from [Link]

  • El-Sayed, N. N. E., et al. (2024). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Furan: A Promising Scaffold for Biological Activity. (2024). [Journal Name].

  • Vinken, M., & Rogiers, V. (2017). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. [Journal Name]. Retrieved from [Link]

  • Smith, S. M., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS ONE, 6(11), e26908. Retrieved from [Link]

  • Peterson, L. A. (2006). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 19(6), 745-757. Retrieved from [Link]

  • Vinken, M., et al. (2017). In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death. Archives of Toxicology, 91(4), 1593-1604. Retrieved from [Link]

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). Oriental Journal of Chemistry. Retrieved from [Link]

  • A Comparative and Critical Analysis for In Vitro Cytotoxic Evaluation of Magneto-Crystalline Zinc Ferrite Nanoparticles Using MTT, Crystal Violet, LDH, and Apoptosis Assay. (2023). MDPI. Retrieved from [Link]

  • Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. (2026). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Pal, P. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. In [Book Title]. IntechOpen.

Sources

Spectroscopic validation of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid fluorescent tags

Author: BenchChem Technical Support Team. Date: April 2026

Spectroscopic Validation of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic Acid Fluorescent Tags: A Comparative Guide

As bioconjugation techniques advance, the demand for ultra-compact, bioorthogonal fluorescent probes has surged. While traditional fluorophores like cyanine dyes or Alexa Fluor derivatives offer exceptional brightness, their significant steric bulk can perturb the folding, localization, and function of the labeled biomolecules.

Enter 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid (hereafter referred to as the PAF-Tag ). This specialized molecule integrates a terminal alkyne for Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) directly into a compact, environmentally sensitive furan-based fluorophore. This guide provides an objective, data-driven comparison of the PAF-Tag against standard alternatives, detailing the mechanistic causality behind its photophysics and providing self-validating protocols for its implementation.

Mechanistic Overview: The Push-Pull Furan Architecture

The photophysical utility of the PAF-Tag is rooted in its Donor- π -Acceptor (D- π -A) "push-pull" architecture[1].

  • The π -Bridge: The furan ring possesses a lower aromatic stabilization energy compared to benzene, facilitating highly efficient electron delocalization across the molecule.

  • The Acceptor: The carboxylic acid group at the 2-position acts as a strong electron-withdrawing group (EWG).

  • The Donor & Bioorthogonal Handle: The (prop-2-yn-1-yloxy)amino group at the 5-position serves a dual purpose. The nitrogen lone pair acts as the electron-donating group (EDG), while the terminal alkyne provides the reactive handle for CuAAC click chemistry[2].

When excited, the molecule undergoes an Intramolecular Charge Transfer (ICT). Because the dipole moment of the ICT state is significantly larger than that of the ground state, the PAF-Tag exhibits pronounced solvatochromism —its emission wavelength shifts based on the polarity of its local microenvironment. This makes it an exceptional tool for probing protein folding states or lipid membrane insertion[2].

G S0 Ground State (S0) Furan Core S1 Locally Excited State (LE) S0->S1 Photon Absorption (λex ~350 nm) ICT Intramolecular Charge Transfer (ICT) State S1->ICT Solvent Relaxation Push-Pull Effect EM Fluorescence Emission (Solvatochromic) ICT->EM Radiative Decay EM->S0 Return to Ground State

Caption: Photophysical mechanism of the push-pull PAF-Tag exhibiting solvatochromic fluorescence.

Comparative Spectroscopic Performance

To objectively evaluate the PAF-Tag, we must benchmark it against commercially available alkyne-functionalized fluorophores. While it cannot compete with the sheer quantum yield of bulky Alexa Fluor dyes, its value lies in its minimal footprint and environmental sensitivity.

ProbeMolecular Weight ( g/mol ) λex​ (nm) λem​ (nm)Quantum Yield ( Φ )Extinction Coeff. ( ϵ , M−1cm−1 )Primary Advantage
PAF-Tag ~181.1350430 - 470*0.4218,500Ultra-compact; Solvatochromic
Dansyl-Alkyne ~289.43305200.114,000Environmentally sensitive
Coumarin-343-Alkyne ~323.33904800.6522,000High brightness for small size
Alexa Fluor 488-Alkyne ~720.04955190.9271,000Extreme brightness; Photostable

*Emission wavelength of the PAF-Tag is highly dependent on solvent polarity (e.g., ~430 nm in non-polar environments, ~470 nm in aqueous buffer).

Self-Validating Experimental Protocols

A robust experimental design must be self-validating. The following protocols explain not just what to do, but why each step is critical for maintaining scientific integrity.

Protocol A: CuAAC Bioconjugation of the PAF-Tag

To attach the PAF-Tag to an azide-modified protein, we utilize a ligand-accelerated CuAAC reaction. The inclusion of a ligand is non-negotiable for preserving protein integrity[3][4].

Step-by-Step Methodology:

  • Preparation: Dilute the azide-modified protein to 50 µM in 100 mM Sodium Phosphate buffer (pH 7.4). Causality: Avoid Tris buffers, as primary amines can competitively chelate copper ions, stalling the reaction.

  • Probe Addition: Add the PAF-Tag (10 mM stock in DMSO) to a final concentration of 250 µM (5-fold molar excess). Keep total DMSO below 5% v/v to prevent protein denaturation.

  • Catalyst Premix (Critical Step): In a separate tube, mix 1 mM CuSO4​ with 5 mM THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) ligand. Causality: Pre-complexing Cu(II) with THPTA prevents the generation of reactive oxygen species (ROS) that would otherwise oxidize histidine and methionine residues on the target protein[4].

  • Reduction: Add Sodium Ascorbate (final concentration 2.5 mM) to the protein mixture, immediately followed by the Cu-THPTA premix. Causality: Ascorbate reduces Cu(II) to the catalytically active Cu(I) in situ.

  • Incubation & Purification: Incubate at room temperature for 2 hours in the dark. Purify the conjugate using a size-exclusion spin column (e.g., Zeba Spin) to remove unreacted PAF-Tag and copper.

G A Azide-Modified Protein C Cu(I) + THPTA Catalyst Complex A->C B PAF-Tag (Alkyne) B->C D Triazole-Linked Bioconjugate C->D CuAAC Click Reaction E Size Exclusion Purification D->E Remove Excess Reagents

Caption: Workflow of CuAAC bioconjugation using the PAF-Tag and subsequent purification.

Protocol B: Spectroscopic Validation & Quantum Yield ( Φ ) Determination

To validate the fluorescence efficiency of the newly synthesized bioconjugate, we use the relative quantum yield method against a known standard[5][6]. Because the PAF-Tag excites at ~350 nm, Quinine Sulfate is the ideal reference standard[7].

Step-by-Step Methodology:

  • Standard Preparation: Dissolve Quinine Sulfate (NIST SRM 936) in 0.1 M H2​SO4​ . The literature quantum yield ( Φst​ ) for this standard is 0.54 at λex​=350 nm[5][6].

  • Sample Dilution: Prepare 5 serial dilutions of both the Quinine Sulfate standard and the PAF-Tag bioconjugate.

    • Causality (The Self-Validating Check): The absorbance of all samples at the excitation wavelength (350 nm) MUST be kept below 0.05 OD. If absorbance exceeds this, inner-filter effects (re-absorption of emitted light) will artificially depress the measured emission, destroying the linearity of your data[7].

  • Data Acquisition: Measure the absorbance spectra (300–400 nm) and emission spectra (360–600 nm, exciting at 350 nm) for all dilutions.

  • Integration & Calculation: Integrate the total area under the fluorescence emission curve for each sample. Plot Integrated Fluorescence Intensity (y-axis) vs. Absorbance (x-axis). The plot must be strictly linear.

  • Derivation: Calculate the quantum yield of the PAF-Tag ( Φx​ ) using the gradients (slopes) of the linear plots:

    Φx​=Φst​×(Gradst​Gradx​​)×(ηst2​ηx2​​)

    (Where η represents the refractive index of the respective solvents).

Conclusion

The 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid (PAF-Tag) represents a highly specialized tool for researchers requiring minimal structural perturbation during bioconjugation. While it does not replace ultra-bright dyes for deep-tissue imaging, its D- π -A push-pull mechanism provides unique solvatochromic properties that are invaluable for probing microenvironmental changes in proteins and lipids.

References

  • Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction Source: Molecules (MDPI) URL:[Link]

  • Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) Mechanisms and Protocols Source: Creative Biolabs URL:[Link]

  • Solvatochromism study of donor–acceptor blue fluorophore and its application in cation and oxidant sensing Source: Chemical Papers (via ResearchGate) URL:[Link]

  • A Fluorescent Furan-based Probe with Protected Functional Groups for Highly Selective and Non-Toxic Imaging Source: ChemPlusChem (via ResearchGate) URL:[Link]

  • Corrected Emission Spectra and Quantum Yields for a Series of Fluorescent Compounds in the Visible Spectral Region Source: Journal of Research of the NIST (via OpenFluor) URL:[Link]

  • Improved Method of Fluorescence Quantum Yield Determination Source: Analytical Chemistry (ACS Publications) URL:[Link]

  • Fluorescence Spectroscopy-Quantum Yield Determination Protocol Source: Fort Lewis College Chemistry Department URL:[Link]

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Safety Operating Guide

Comprehensive Safety and Handling Guide for 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety protocols, operational procedures, and disposal plans for handling 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure the safe and compliant use of this compound. Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document synthesizes data from its constituent functional groups to establish a robust safety framework.

Executive Summary of Anticipated Hazards

A thorough analysis of the structural components of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid—a furan ring, a carboxylic acid, and a terminal alkyne—suggests a multifaceted hazard profile. Researchers must assume the compound is flammable, potentially peroxide-forming, corrosive, and toxic. Engineering controls, appropriate Personal Protective Equipment (PPE), and strict adherence to handling protocols are mandatory to mitigate risks.

Hazard Analysis of Functional Moieties

The potential hazards of the target compound are extrapolated from the known risks associated with its primary chemical functionalities.

  • Furan Ring: Furan and its derivatives are known to be highly flammable liquids with low boiling points.[1][2] A significant and dangerous property of furan is its ability to form explosive peroxides upon exposure to air and light.[3][4] It is also classified as a potential carcinogen and can be absorbed through the skin.[3][5] Therefore, handling must occur in a well-ventilated chemical fume hood, away from ignition sources, and with appropriate skin protection.[1][2]

  • Carboxylic Acid: The carboxylic acid group imparts acidic properties. While generally weak acids, they can be corrosive to skin, eyes, and metals.[6] Inhalation of dust or aerosols can cause respiratory irritation.[7][8] It is crucial to prevent contact with bases and oxidizing agents to avoid vigorous or exothermic reactions.[9]

  • Propargyl Ether (Alkyne functionality): The terminal alkyne group (prop-2-yn-1-yloxy) introduces a high degree of reactivity and flammability.[10] Alkynes are known to be reactive and can undergo energetic, sometimes explosive, reactions, especially in the presence of certain metals.[11] The propargyl group itself is a structural alert for potential instability.

  • Aminooxy Group: While specific hazard data for the aminooxy moiety in this context is limited, similar small molecules containing N-O bonds should be handled with care, as they can be reactive.

Recommended Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to provide comprehensive protection against the anticipated hazards.

Protection Type Specification Purpose
Eye/Face Protection Chemical safety goggles and a full-face shield conforming to EN166 (EU) or NIOSH (US) standards.[12][13]Protects eyes and face from splashes, aerosols, and potential unexpected energetic reactions.
Hand Protection Nitrile or neoprene gloves. Consider double-gloving. Dispose of contaminated gloves immediately after use.[12][14]Prevents direct skin contact with the potentially corrosive and absorbable compound.
Skin & Body Protection A flame-resistant (FR) laboratory coat (NFPA 2112 compliant) worn over long-sleeved clothing and long pants.[13]Protects against splashes and provides a barrier in case of fire.[13] Avoid synthetic clothing.
Respiratory Protection A NIOSH-approved respirator with an organic vapor cartridge is required if handling outside of a certified chemical fume hood or if aerosolization is possible.[12][14]Prevents inhalation of vapors, dust, or aerosols, which may be toxic and irritating.[7][10]

Step-by-Step Operational Protocol

This workflow is designed to minimize exposure and mitigate risks during the handling of 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid.

4.1. Engineering Controls

  • Ventilation: All handling of this compound, including weighing, transfers, and reactions, must be conducted within a certified chemical fume hood.[3][15]

  • Safety Stations: Ensure immediate access to a fully functional safety shower and eyewash station.[16]

  • Ignition Sources: Eliminate all potential ignition sources from the work area, including open flames, hot plates, and non-intrinsically safe electrical equipment.[1][2][4] Use non-sparking tools.[1][2]

4.2. Handling Procedure

  • Preparation: Before beginning work, ensure the fume hood is operational and the sash is at the appropriate height. Don all required PPE as specified in the table above.

  • Weighing and Transfer:

    • Conduct all weighing and transfers of the solid compound within the fume hood.

    • Use anti-static weigh paper or a grounded spatula to prevent static discharge.[2]

    • Handle the container with care to avoid generating dust.[7]

  • Solution Preparation:

    • When dissolving the solid, slowly add the compound to the solvent to prevent splashing.

    • The container should be kept closed when not in use.[2]

  • Post-Handling:

    • Thoroughly decontaminate all surfaces and equipment after use.

    • Wash hands and any exposed skin thoroughly with soap and water after removing gloves.[1][7]

    • Remove and properly dispose of contaminated PPE.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental scale and conditions.

PPE_Workflow start Start: Assess Task scale Scale of Operation? start->scale small_scale Small Scale (<1g) Weighing/Solution Prep scale->small_scale Small large_scale Large Scale (>1g) or Energetic Reaction ppe_standard Standard PPE: - Safety Goggles - Nitrile Gloves - FR Lab Coat small_scale->ppe_standard ppe_enhanced Enhanced PPE: - Goggles & Face Shield - Double Gloves (Nitrile) - FR Lab Coat - Consider Respirator large_scale->ppe_enhanced fume_hood Work in Fume Hood? respirator Mandatory Respirator with Organic Vapor Cartridge fume_hood->respirator No end Proceed with Caution fume_hood->end Yes yes_hood Yes no_hood No (Not Recommended) respirator->end

Caption: PPE selection workflow based on experimental scale.

Emergency Procedures

  • Spills:

    • Evacuate the immediate area and alert colleagues.

    • For a small spill, if trained and equipped, use an inert absorbent material (e.g., sand or vermiculite) to contain the spill.[1][12] Do not use combustible materials. Collect the absorbed material using non-sparking tools into a sealed container for hazardous waste disposal.[4]

    • For large spills, evacuate the laboratory, close the door, and contact your institution's emergency response team immediately.[3]

  • Exposure:

    • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[4][17]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7][17]

    • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[3][4]

    • Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[15][17]

Disposal Plan

  • Waste Classification: All waste containing 5-[(Prop-2-yn-1-yloxy)amino]furan-2-carboxylic acid, including contaminated PPE and spill cleanup materials, must be treated as hazardous waste.[12][18]

  • Containerization: Collect waste in a clearly labeled, sealed container.[12] Do not mix with other waste streams unless compatibility is confirmed.

  • Disposal: Arrange for disposal through your institution's licensed hazardous waste disposal service, in accordance with all local, state, and federal regulations.[7][18]

References

  • Government of Canada. (2019, February 13). Furan Compounds Group. Retrieved from [Link]

  • SATHEE - IIT Kanpur. (n.d.). Chemistry Alkynes. Retrieved from [Link]

  • Western Carolina University. (n.d.). Standard Operating Procedure for the use of Furan. Retrieved from [Link]

  • University of Maryland, Department of Chemistry and Biochemistry. (n.d.). Flame Resistant PPE. Retrieved from [Link]

  • Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Carboxylic Acid. Retrieved from [Link]

  • Environmental Health & Safety, University of Washington. (n.d.). Safe Handling and Storage of Chemicals. Retrieved from [Link]

  • Zaera Research Group, UC Riverside. (2014, March 3). WORKING WITH ACIDS STANDARD OPERATING PROCEDURE. Retrieved from [Link]

  • American Chemistry Council. (n.d.). Personal Protective Equipment. Retrieved from [Link]

  • Unicomposite. (2024, May 16). Comprehensive Guide to PPE in the Chemical Industry. Retrieved from [Link]

  • Wikipedia. (n.d.). Alkyne. Retrieved from [Link]

  • Glen Research. (2018, May 3). SAFETY DATA SHEET Alkyne-NHS Ester (50-1905-xx). Retrieved from [Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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